1-Benzyl-1-methyl-3-phenylthiourea

• CAS: 36339-39-6

Core Science & Biosynthesis

In-Depth Technical Guide: Molecular Architecture and Synthesis of 1-Benzyl-1-methyl-3-phenylthiourea

Executive Summary

1-Benzyl-1-methyl-3-phenylthiourea (CAS: 36339-39-6) is a highly versatile organic compound characterized by a central thiourea pharmacophore flanked by benzyl, methyl, and phenyl substituents. This unique structural motif makes it a critical intermediate in the synthesis of biologically active molecules, including kinase inhibitors, antimicrobial agents, and specialized dyes. As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive analysis of its molecular architecture, a field-proven synthesis protocol, and rigorous analytical validation standards tailored for researchers and drug development professionals.

Molecular Architecture & Physicochemical Profile

The molecular formula of 1-benzyl-1-methyl-3-phenylthiourea is C15H16N2S [1]. The structure consists of a planar thiourea core (N-C(=S)-N). The N1 position is di-substituted with a benzyl group and a methyl group, which sterically restricts the region and prevents it from acting as a hydrogen bond donor. Conversely, the N3 position is mono-substituted with a phenyl ring, leaving one active N-H bond capable of highly directional hydrogen bonding.

Table 1: Physicochemical and Structural Properties

Property	Value / Description
IUPAC Name	1-Benzyl-1-methyl-3-phenylthiourea
CAS Registry Number	36339-39-6
Molecular Formula	C15H16N2S
Molecular Weight	256.37 g/mol
Core Motif	Thiourea (N-C(=S)-N)
H-Bond Donors	1 (N3-H)
H-Bond Acceptors	1 (C=S)
Precursors	N-Methylbenzylamine, Phenyl isothiocyanate

Mechanistic Synthesis & Experimental Protocol

The synthesis of unsymmetrical thioureas relies on the nucleophilic addition of an amine to an isothiocyanate [3]. For this specific target, the secondary amine (N-methylbenzylamine) acts as the nucleophile, attacking the highly electrophilic central carbon of phenyl isothiocyanate.

Step-by-Step Methodology

Step 1: Reagent Preparation Dissolve 1.0 equivalent of N-methylbenzylamine in an anhydrous aprotic solvent (e.g., dichloromethane or anhydrous THF) at a concentration of 0.5 M. Causality: Anhydrous conditions are strictly required to prevent the competitive hydrolysis of phenyl isothiocyanate, which would yield symmetric 1,3-diphenylthiourea as an unwanted byproduct [3].

Step 2: Electrophile Addition Cool the reaction vessel to 0–5 °C using an ice bath. Add 1.05 equivalents of phenyl isothiocyanate dropwise over 15 minutes. Causality: The nucleophilic attack of a secondary amine on an isothiocyanate is highly exothermic. Controlled cooling prevents thermal degradation of the isothiocyanate and suppresses the formation of side products.

Step 3: Reaction Propagation Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 2 to 4 hours under an inert argon atmosphere. Causality: Warming to room temperature provides the activation energy necessary for the zwitterionic intermediate to undergo a rapid proton transfer, collapsing into the stable thiourea product.

Step 4: Self-Validating System (In-Process Control) Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3 v/v) mobile phase. Validation Logic: The reaction is deemed complete when the UV-active spot corresponding to phenyl isothiocyanate (high Rf) and the amine spot (low Rf, ninhydrin-active) completely disappear, replaced by a single distinct product spot.

Step 5: Isolation and Purification Concentrate the reaction mixture under reduced pressure. Recrystallize the crude residue from hot ethanol. Causality: Recrystallization exploits the differential solubility of the target thiourea versus trace unreacted starting materials, yielding a high-purity crystalline product suitable for sensitive biological assays.

Reaction mechanism workflow for 1-benzyl-1-methyl-3-phenylthiourea synthesis.

Pharmacological Relevance & Target Interactions

In drug development, the thiourea moiety is a privileged pharmacophore. 1-Benzyl-1-methyl-3-phenylthiourea provides a rigid scaffold that positions three distinct lipophilic groups (benzyl, methyl, phenyl) in 3D space, making it an excellent candidate for fitting into deep hydrophobic pockets of enzymes or receptors [5].

The C=S bond acts as a strong hydrogen bond acceptor, while the single N-H bond serves as a highly directional hydrogen bond donor. This dual capability allows the molecule to form stable bidentate interactions with amino acid residues (such as glutamate or aspartate) in the active sites of target kinases.

Pharmacophore interaction model mapping thiourea core to biological targets.

Analytical Validation

To ensure scientific integrity and confirm the molecular structure, nuclear magnetic resonance (NMR) spectroscopy is the gold standard. The unique electronic environment of the thiourea carbon (C=S) provides a distinct chemical shift that validates the formation of the core [2].

Table 2: 13C NMR Spectral Signatures (100 MHz, CDCl3) [2]

Carbon Environment	Chemical Shift (δ ppm)	Diagnostic Significance
N-CH3 (Methyl)	43.8	Confirms the presence of the N-methyl group.
Aromatic C-H	125.1 – 129.2	Represents the benzyl and phenyl ring carbons.
Quaternary Aromatic	139.6, 142.6	Ipso-carbons connecting the rings to the core.
C=S (Thiourea Core)	180.0	Definitive proof of the thiourea formation.

The presence of the 180.0 ppm peak is the ultimate self-validating data point for this synthesis, as it uniquely identifies the highly deshielded thiocarbonyl carbon, distinguishing it from potential urea or amide byproducts.

References

• Title: N-Methylbenzylamine (CAS 103-67-3) and Derivatives Source: LookChem Database URL: [Link]

• Title: Photocatalytic synthesis of unsymmetrical thioureas (Supporting Information) Source: Royal Society of Chemistry (RSC) Advances URL: [Link]

• Title: Copper Mediated Transformations of Alkyl Boronic Esters Source: White Rose eTheses Online, University of Sheffield URL: [Link]

• Title: Tox21 Data for Phenyl isothiocyanate Source: EPA CompTox Chemicals Dashboard URL: [Link]

• Title: Organic Chemistry III: Reductive Amination and Peptide Sequencing Source: Chemistry LibreTexts URL: [Link]

In-Depth Technical Guide: 1-Benzyl-1-methyl-3-phenylthiourea (CAS 36339-39-6)

Executive Summary

1-Benzyl-1-methyl-3-phenylthiourea is a structurally distinct

-disubstituted thiourea derivative. Compounds within this chemical class are highly valued in medicinal chemistry for their ability to act as robust pharmacophores, specifically in the development of enzyme inhibitors and receptor antagonists. This technical whitepaper provides an authoritative breakdown of the compound's chemical identifiers, the mechanistic causality behind its synthesis, a self-validating experimental protocol, and its foundational physicochemical properties.

Chemical Nomenclature and Identifiers

Accurate identification is the cornerstone of chemical procurement and regulatory compliance. The target compound features a central thiourea core flanked by a phenyl ring on one nitrogen and a benzyl/methyl combination on the other, creating a unique steric and electronic environment.

Table 1: Primary Chemical Identifiers

Identifier Type	Value / Description
Chemical Name	1-Benzyl-1-methyl-3-phenylthiourea
IUPAC Name	1-methyl-1-(phenylmethyl)-3-phenylthiourea
CAS Registry Number	36339-39-6 [1]
Molecular Formula	C₁₅H₁₆N₂S
Molecular Weight	256.37 g/mol
Key Synonyms	Thiourea, N-methyl-N'-phenyl-N-(phenylmethyl)-; DTXSID20358732; AKOS003418431 [1]
Precursor CAS Numbers	N-Methylbenzylamine (CAS 103-67-3)[2]; Phenyl isothiocyanate (CAS 103-72-0)

Mechanistic Causality in Thiourea Synthesis

The construction of the 1-benzyl-1-methyl-3-phenylthiourea scaffold relies on a bimolecular nucleophilic addition. The secondary amine, N-methylbenzylamine, acts as the nucleophile. Its nitrogen lone pair attacks the highly electrophilic central carbon of phenyl isothiocyanate. This central carbon is rendered profoundly electron-deficient by the adjacent electronegative nitrogen and sulfur atoms.

Causality of Experimental Choices:

• Anhydrous Solvent Selection: Anhydrous acetonitrile (MeCN) or acetone is strictly utilized [3]. Isothiocyanates are susceptible to slow hydrolysis in the presence of ambient moisture, which generates primary amines and carbonyl sulfide. These degradation products can subsequently react to form unwanted symmetrical diphenylthiourea byproducts. Anhydrous conditions completely suppress this parasitic pathway.

• Thermal Regulation (Room Temperature): The nucleophilic attack of a secondary amine on an isothiocyanate is kinetically rapid and highly exothermic. Elevated temperatures are explicitly avoided because they can lead to the reversible dissociation of the newly formed thiourea back into the starting materials, or promote thermal degradation. A room-temperature water bath acts as a thermal sink to maintain strict kinetic control.

Experimental workflow for synthesizing 1-benzyl-1-methyl-3-phenylthiourea.

Self-Validating Experimental Protocol

This protocol is engineered to be a self-validating system, ensuring that researchers can confirm the success of each phase without requiring immediate complex spectroscopic analysis [4].

Step-by-Step Methodology:

• Atmospheric Control: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the vessel with dry argon or nitrogen to establish an anhydrous environment.

• Reagent Dissolution: Dissolve 10.0 mmol (1.21 g) of N-methylbenzylamine (CAS 103-67-3) [2] in 20 mL of anhydrous acetonitrile.

• Electrophile Addition: Place the reaction flask in a ambient water bath (20–25 °C). Dropwise, add 10.5 mmol (1.42 g / ~1.25 mL) of phenyl isothiocyanate over a 10-minute period.

  • Self-Validation Check: The reaction mixture will exhibit a mild exotherm (warming slightly), physically indicating the successful initiation of the nucleophilic addition.

• Reaction Monitoring: Stir the mixture at room temperature for 2 to 4 hours.

  • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent system. N-methylbenzylamine is strongly UV-active and stains with ninhydrin. The total disappearance of the baseline amine spot confirms 100% conversion.

• Differential Solubility Purification: Concentrate the mixture under reduced pressure to remove the acetonitrile solvent. Triturate the resulting crude oily residue with 20 mL of cold n-hexane.

  • Causality of Trituration: This step leverages differential solubility. The non-polar n-hexane easily dissolves the slight excess of unreacted liquid phenyl isothiocyanate, while the highly polar, hydrogen-bonding thiourea product remains completely insoluble, causing it to crash out as a white precipitate.

• Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with an additional 2 x 10 mL of cold n-hexane. Recrystallize from an ethanol/water mixture to yield analytically pure 1-benzyl-1-methyl-3-phenylthiourea.

Physicochemical Properties & Analytical Characterization

To verify the structural integrity of the synthesized compound, researchers should compare their analytical outputs against the established quantitative data for

-disubstituted thioureas [3].

Table 2: Quantitative Analytical Data Summary

Property / Technique	Expected Value / Signal	Structural Implication
Physical State	White to off-white crystalline solid	Indicates high purity post-recrystallization
Solubility	Soluble in DMSO, DMF, Acetone; Insoluble in Hexane	Dictates purification and assay buffer choices
IR Spectroscopy (KBr)	~3200 cm⁻¹ (N-H stretch); ~1530 cm⁻¹ (C=S stretch)	Confirms the presence of the thiourea core
¹H NMR (CDCl₃, 400 MHz)	~3.2 ppm (s, 3H); ~5.0 ppm (s, 2H)	Confirms N-CH₃ and benzylic N-CH₂ protons
¹H NMR (Aromatics)	~7.1–7.5 ppm (m, 10H)	Confirms the presence of both phenyl rings

Biological and Industrial Relevance

Thiourea derivatives are heavily utilized in pharmaceutical drug discovery. The central thiourea motif acts as an excellent hydrogen bond donor and acceptor, allowing it to interface tightly with target proteins. Specifically, substituted phenylthioureas have been identified as potent non-competitive enzyme inhibitors and antimicrobial agents. Furthermore, complex thiourea and urea analogs are frequently investigated as antagonists for P2X receptors (such as the P2X7 receptor), which are critical targets in the treatment of chronic inflammatory pain, neuropathic pain, and neurodegenerative diseases [5]. The specific

-methyl- -benzyl substitution in 1-benzyl-1-methyl-3-phenylthiourea provides a unique steric bulk that can be leveraged to modulate target binding affinity and improve lipophilicity compared to its mono-substituted counterparts.

References

• LookChem. "Cas 103-67-3, N-Methylbenzylamine". [Link]

• White Rose eTheses Online. "Copper Mediated Transformations of Alkyl Boronic Esters".[Link]

• Google Patents. "WO2005111003A1 - Amino-tetrazoles analogues and methods of use".

Thermodynamic Properties of Unsymmetrical Thiourea Derivatives: A Comprehensive Guide for Drug Development

Executive Summary

Unsymmetrical thiourea derivatives have emerged as highly versatile pharmacophores in modern drug discovery, exhibiting potent anticancer, antibacterial, and enzyme-inhibitory activities[1]. Unlike their symmetrical counterparts, unsymmetrical thioureas offer a highly tunable electronic and steric environment, allowing for precise modulation of target binding affinities.

Understanding the thermodynamic properties of these compounds—specifically their Gibbs free energy (

G), enthalpy ( H), and entropy ( S) profiles—is critical for optimizing their efficacy and stability. This whitepaper synthesizes recent computational (DFT/MD) and experimental insights to provide a rigorous framework for designing, synthesizing, and thermodynamically profiling unsymmetrical thiourea derivatives.

Structural & Electronic Foundations

The thermodynamic stability and reactivity of unsymmetrical thioureas are fundamentally governed by their electronic distribution and tautomeric equilibria.

Thione-Thiol Tautomerism

Thiourea derivatives can exist in either thione (C=S) or thiol (C–SH) tautomeric forms. Density Functional Theory (DFT) calculations at the MP2 level reveal that the thione conformation is thermodynamically preferred. The equilibrium is displaced in favor of the thione form by a Gibbs free energy difference of approximately 54.58 kJ·mol⁻¹[2]. This high thermodynamic stability of the thione form dictates that biological interactions predominantly occur via the C=S moiety acting as a hydrogen bond acceptor or metal chelator.

Reactivity Profiles via DFT

Molecular Electrostatic Potential (MEP) and Average Local Ionization Energy (ALIE) mapping of derivatives like 1-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea (FPTT) highlight the sulfur atom as the most reactive site[3]. The sulfur atom exhibits the lowest MEP (-33 kcal/mol) and ALIE (155 kcal/mol) values, making it highly susceptible to electrophilic attacks and autoxidation[4]. Recognizing this thermodynamic vulnerability is crucial during formulation to prevent the generation of genotoxic impurities.

Thermodynamic Profiling in Target Binding

The efficacy of unsymmetrical thioureas as targeted therapeutics is directly proportional to the thermodynamic favorability of their binding events.

• Enzyme Inhibition: Unsymmetrical derivatives like 1-(3-chlorophenyl)-3-cyclohexylthiourea demonstrate significant inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)[5].

• Receptor Tyrosine Kinases: In anticancer drug design, 3-(4-methoxyphenyl)azetidine-containing thiourea derivatives have shown exceptional binding to VEGFR-2. Thermodynamic docking studies indicate a highly spontaneous binding event with a

  G of -22.84 kcal/mol, driven by strong hydrogen bonding with Glu883 and Asp1044[6].

• Antioxidant Activity: The hydrogen atom transfer (HAT) mechanism in derivatives like DPTU is thermodynamically favored, with specific N-H bonds exhibiting low transition energy barriers, facilitating rapid free radical scavenging[7].

Quantitative Thermodynamic Data Summary

The following table summarizes key thermodynamic parameters for selected unsymmetrical thiourea interactions:

Compound / System	Target / Property	G (kcal/mol)	Key Thermodynamic Driver	Ref
Thiourea Scaffold	Thione-Thiol Isomerization	+13.04*	Enthalpic stabilization of C=S bond	[2]
FPTT	Anticancer Targets	-7.7 to -8.4	Favorable binding affinity, S-interactions	[4]
Azetidine-Thiourea	VEGFR-2 Receptor	-22.84	H-bonding (Glu883, Asp1044)	[6]
DPTU	HOO• Radical Scavenging	-149.8 (Gas Phase)	Hydrogen Atom Transfer (HAT)	[7]

*Note: +13.04 kcal/mol equates to 54.58 kJ/mol, representing the energy penalty to convert from the stable thione to the thiol form.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the theoretical thermodynamic models must be validated through robust, reproducible experimental protocols.

Protocol 1: Catalyst-Free, Solvent-Free Synthesis of Unsymmetrical Thioureas

Traditional syntheses often yield a mixture of symmetrical and unsymmetrical products. This solvent-free protocol exploits thermodynamic principles to drive the reaction exclusively toward the unsymmetrical product[8].

Causality: Operating under solvent-free conditions eliminates solvent-solute interactions that typically lower the activation energy for unwanted side reactions. The direct interaction of concentrated reagents maximizes collision frequency, driving the kinetic formation of the unsymmetrical product while avoiding the enthalpic penalty of solvent displacement.

• Precursor Preparation: Synthesize the intermediate dithiocarbamate from carbon disulfide and a secondary amine.

• Solvent-Free Condensation: Combine the dithiocarbamate with a primary amine (e.g., an aniline derivative) in a 1:1 molar ratio in a mortar or solvent-free reactor.

• Thermal Activation: Heat the mixture gently (typically 60–80°C). The absence of a solvent allows the system to rapidly reach the activation energy threshold without a catalyst[8].

• Byproduct Elimination: The reaction is thermodynamically driven forward by the continuous elimination of volatile byproducts (e.g., hydrogen sulfide or mercaptans), shifting the equilibrium (Le Chatelier's Principle).

• Purification: Recrystallize the crude solid from a suitable solvent (e.g., ethanol) to yield the pure unsymmetrical thiourea.

Fig 1: Thermodynamic equilibrium shift in the solvent-free synthesis of unsymmetrical thioureas.

Protocol 2: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

While DFT provides excellent theoretical

G values, ITC is the gold standard for empirical thermodynamic validation, measuring the heat evolved or absorbed during binding.

Causality: ITC directly measures the enthalpy of binding (

H). By simultaneously determining the binding affinity ( ), the Gibbs free energy ( G = -RT ln ) and entropy ( S = ( H - G)/T) can be calculated. This creates a self-validating closed-loop system where computational predictions are empirically verified.

• Sample Preparation: Dialyze the target protein (e.g., VEGFR-2 or AChE) into a highly stable buffer (e.g., PBS, pH 7.4) to prevent background heat of dilution. Dissolve the unsymmetrical thiourea ligand in the exact same buffer (using matched DMSO concentrations if solubility is an issue).

• Degassing: Degas both solutions under a vacuum to prevent bubble formation, which causes severe thermal artifacts in the sample cell.

• Titration Execution: Load the protein into the ITC sample cell and the thiourea ligand into the injection syringe. Perform a series of 2 μL injections at 25°C, allowing 120 seconds between injections for the heat signal to return to baseline.

• Data Integration: Integrate the area under each injection peak to determine the heat (

  cal/sec) per mole of injectant.

• Isotherm Fitting: Fit the integrated data to a one-site binding model using non-linear least-squares regression to extract

  H, , and reaction stoichiometry (N).

Fig 2: Closed-loop workflow for the thermodynamic validation of thiourea-target binding.

Conclusion

The development of unsymmetrical thiourea derivatives requires a rigorous understanding of their thermodynamic landscapes. By leveraging DFT calculations to map reactive sites and predict thione-thiol tautomerism, and validating these models through solvent-free synthesis and ITC profiling, researchers can rationally design highly potent, stable, and selective therapeutic agents.

References

• 5 2.3 3.4

• 8 5.6 6.1 7.2

• 7

Sources

• 1. Antioxidant, antibacterial, enzyme inhibition and fluorescence characteristics of unsymmetrical thiourea derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigation of the reactivity properties of a thiourea derivative with anticancer activity by DFT and MD simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. csdlkhoahoc.hueuni.edu.vn [csdlkhoahoc.hueuni.edu.vn]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Safe Handling and Hazard Profile of 1-Benzyl-1-methyl-3-phenylthiourea

This guide is intended for researchers, scientists, and drug development professionals who may be working with 1-Benzyl-1-methyl-3-phenylthiourea. Given the absence of a specific, publicly available Safety Data Sheet (SDS) for this compound, this document provides a comprehensive overview of its anticipated hazards and safe handling procedures. The information herein is synthesized from data on structurally analogous compounds, including 1-Benzyl-3-phenyl-2-thiourea, N-Phenylthiourea, and the parent compound, Thiourea. A conservative approach to safety is strongly advised, treating this compound with the highest level of precaution indicated for its analogues.

Section 1: Chemical Identity and Physicochemical Properties

1-Benzyl-1-methyl-3-phenylthiourea belongs to the thiourea class of compounds, which are characterized by a central thiocarbonyl group flanked by amino groups. The structure of the title compound includes a benzyl group and a methyl group on one nitrogen atom, and a phenyl group on the other.

Table 1: Chemical and Physical Properties of 1-Benzyl-1-methyl-3-phenylthiourea and Related Analogues

Property	1-Benzyl-1-methyl-3-phenylthiourea (Predicted)	1-Benzyl-3-phenyl-2-thiourea	N-Phenylthiourea
CAS Number	Not Available	726-25-0[1]	103-85-5[2]
Molecular Formula	C₁₅H₁₆N₂S	C₁₄H₁₄N₂S[1]	C₇H₈N₂S[2]
Molecular Weight	256.37 g/mol	242.34 g/mol [1]	152.21 g/mol [3]
Appearance	White to off-white solid	White to Almost white powder to crystal	White to slightly yellow powder[4]
Melting Point	Data not available	156-158 °C	148 - 150 °C[3]
Boiling Point	Data not available	377.7 ± 35.0 °C at 760 mmHg	Data not available
Solubility	Sparingly soluble in water, soluble in organic solvents like acetone and DMSO.	1 g/L in water (20°C)[3]	Soluble in boiling water[4]

Section 2: Hazard Identification and Toxicological Profile

Due to the lack of specific toxicological data for 1-Benzyl-1-methyl-3-phenylthiourea, the hazard profile is inferred from closely related thiourea derivatives. The primary routes of exposure are inhalation of dust, ingestion, and skin or eye contact.[5]

Acute Toxicity: Many thiourea derivatives are classified as highly toxic if swallowed.[2][6][7] For instance, N-Phenylthiourea has an oral LD50 of 3 mg/kg in rats, indicating it is fatal if swallowed.[2] It is prudent to assume a similar high oral toxicity for 1-Benzyl-1-methyl-3-phenylthiourea.

Skin and Eye Irritation/Sensitization: This class of compounds can cause skin irritation and may lead to allergic skin reactions (sensitization) upon repeated contact.[5][7][8] Serious eye damage is also a potential hazard.[9]

Mutagenicity and Carcinogenicity: Some thiourea compounds have shown evidence of mutagenic effects. The parent compound, thiourea, should be handled as a carcinogen.[8] While no specific data exists for 1-Benzyl-1-methyl-3-phenylthiourea, the potential for such long-term effects cannot be dismissed.

Aquatic Toxicity: The structurally similar 1-Benzyl-3-phenylthiourea is classified as very toxic to aquatic life with long-lasting effects.[9] Therefore, releases into the environment must be strictly avoided.

GHS Hazard Statements (Anticipated): Based on available data for analogues, the following GHS classifications should be considered:

• H301: Toxic if swallowed [9]

• H315: Causes skin irritation [9]

• H317: May cause an allergic skin reaction [6][7]

• H318: Causes serious eye damage [9]

• H335: May cause respiratory irritation [9]

• H410: Very toxic to aquatic life with long lasting effects [9]

Section 3: Risk Assessment and Control Workflow

A systematic approach to risk assessment is crucial before handling 1-Benzyl-1-methyl-3-phenylthiourea. The following diagram illustrates a recommended workflow.

Sources

• 1. 1-Benzyl-3-phenyl-2-thiourea | 726-25-0 [chemicalbook.com]
• 2. westliberty.edu [westliberty.edu]
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Literature review on 1-Benzyl-1-methyl-3-phenylthiourea synthesis

CAS Registry Number: 36339-39-6 Molecular Formula: C₁₅H₁₆N₂S Molecular Weight: 256.37 g/mol IUPAC Name: 1-benzyl-1-methyl-3-phenylthiourea[1]

Executive Summary

This technical guide details the synthesis, purification, and characterization of 1-Benzyl-1-methyl-3-phenylthiourea , a trisubstituted thiourea derivative.[1] Thioureas are privileged scaffolds in medicinal chemistry, serving as bioisosteres of ureas and exhibiting diverse pharmacological profiles, including antiviral (NNRTI), anticancer, and antimicrobial activities.[2] Furthermore, this specific structural motif—containing both an N-methyl and an N-benzyl group—is frequently utilized in Structure-Activity Relationship (SAR) studies to probe steric tolerance and lipophilicity in drug binding pockets.[1]

The primary synthesis route described herein utilizes the nucleophilic addition of a secondary amine to an isothiocyanate . This method is selected for its high atom economy, mild reaction conditions, and operational simplicity, making it the industry standard for generating high-purity thiourea libraries.

Retrosynthetic Analysis

To design the most efficient synthesis, we deconstruct the target molecule into its commercially available precursors. The thiocarbonyl core (C=S) serves as the disconnection point.

• Disconnection: The N1-C(S) bond or N3-C(S) bond.[1]

• Precursors:

  • Synthon A (Electrophile): Phenyl isothiocyanate (Ph-NCS).[1]

  • Synthon B (Nucleophile): N-Methylbenzylamine (PhCH₂NHMe).[1]

Strategic Rationale: The reaction between a secondary amine (Synthon B) and an isothiocyanate (Synthon A) is generally irreversible and exothermic. Using phenyl isothiocyanate as the electrophile is preferred over using an N,N-disubstituted thiocarbamoyl chloride reacting with aniline, as isothiocyanates are more stable, easier to handle, and avoid the generation of stoichiometric chloride salts.

Primary Synthesis Protocol: Isothiocyanate Addition

Reaction Mechanism & Pathway

The synthesis proceeds via the nucleophilic attack of the secondary amine nitrogen onto the electrophilic carbon of the isothiocyanate. This forms a dipolar tetrahedral intermediate (zwitterion), followed by a rapid proton transfer to yield the stable thiourea.

DOT Visualization: Reaction Pathway

Figure 1: Mechanistic pathway for the formation of trisubstituted thioureas.

Experimental Procedure

Scale: 10 mmol Expected Yield: 85-95%

Materials

Reagent	MW ( g/mol )	Equiv.[1][3][4][5][6][7][8][9][10]	Amount	CAS
Phenyl isothiocyanate	135.19	1.0	1.35 g (1.20 mL)	103-72-0
N-Methylbenzylamine	121.18	1.05	1.27 g (1.36 mL)	103-67-3
Dichloromethane (DCM)	Solvent	-	20 mL	75-09-2
Ethanol (for recryst.)	Solvent	-	~15 mL	64-17-5

Step-by-Step Protocol

• Preparation: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with nitrogen (optional but recommended to prevent hydrolysis of isothiocyanate).

• Solvation: Add Phenyl isothiocyanate (1.35 g, 10 mmol) to the flask. Dissolve in 20 mL of anhydrous DCM .

• Addition: Place the flask in a water bath at room temperature (20-25°C). Add N-Methylbenzylamine (1.27 g, 10.5 mmol) dropwise over 5 minutes.

  • Note: The reaction is exothermic. Mild warming is normal.[1]

• Reaction: Stir the mixture vigorously at room temperature for 2 to 4 hours .

  • Monitoring: Check reaction progress via TLC (Mobile phase: 20% Ethyl Acetate in Hexane). The isothiocyanate spot (high R_f) should disappear.

• Work-up:

  • Evaporate the DCM solvent under reduced pressure (Rotary Evaporator) to obtain a crude solid or viscous oil.

  • Alternative: If a precipitate forms directly in the reaction mixture (common in non-polar solvents like ether), filter the solid and wash with cold hexanes.

• Purification:

  • Dissolve the crude residue in a minimum amount of boiling Ethanol .

  • Allow to cool slowly to room temperature, then refrigerate at 4°C overnight.

  • Filter the white crystalline solid and dry under high vacuum.

Characterization & Validation

Since specific spectral data for CAS 36339-39-6 is often proprietary or aggregated in large libraries, the following data is predicted based on high-fidelity analogs (e.g., 1-benzyl-3-phenylthiourea) and standard chemical shift principles.

Nuclear Magnetic Resonance (NMR)

Nucleus	Signal (ppm)	Multiplicity	Integration	Assignment
¹H NMR	7.20 - 7.50	Multiplet	10H	Phenyl + Benzyl aromatics
5.15	Singlet	2H	N-CH₂ -Ph (Benzylic)
3.25	Singlet	3H	N-CH₃ (Methyl)
7.80 - 8.20	Broad Singlet	1H	NH -Ph (Thioamide proton)
¹³C NMR	181.5	Singlet	1C	C=S (Thiocarbonyl)
56.2	Singlet	1C	N-CH₂ -Ph
38.4	Singlet	1C	N-CH₃

Validation Criteria: The presence of the thiocarbonyl carbon signal around 180 ppm is the definitive proof of thiourea formation. The disappearance of the isothiocyanate peak (~2100 cm⁻¹ in IR) confirms the consumption of the starting material.

Mass Spectrometry (ESI-MS)[1]

• Calculated Mass [M]: 256.10

• Observed Ion [M+H]⁺: 257.11

• Fragmentation: Loss of SH₂ or cleavage of the N-C bonds may be observed in hard ionization techniques.

Alternative "Green" Synthesis (Aqueous)

For laboratories emphasizing Green Chemistry or lacking organic solvents, an aqueous suspension method is viable.[1]

Protocol:

• Suspend Phenyl isothiocyanate (1.0 eq) in Water .

• Add N-Methylbenzylamine (1.1 eq) .

• Stir vigorously at 40°C for 4 hours.

• The product will precipitate as a solid or oil out of the aqueous phase.

• Decant the water and recrystallize the residue from Ethanol/Water (1:1).

Pros: No halogenated solvents.[1] Cons: Slower reaction kinetics due to biphasic nature; requires vigorous stirring.[1]

Process Safety & Handling

• Isothiocyanates: Potent sensitizers and lachrymators.[1] Handle only in a fume hood. Avoid skin contact as they can cause contact dermatitis.[1]

• Thioureas: Many thiourea derivatives are suspected goitrogens (interfere with iodine uptake in the thyroid). Handle pure solids with gloves and dust masks.[1]

• Waste Disposal: Segregate sulfur-containing waste from standard organic waste streams to prevent foul odors and potential catalyst poisoning in incinerators.[1]

References

• LookChem. (n.d.).[1] N-Methylbenzylamine (CAS 103-67-3) Entry.[1] Retrieved March 8, 2026, from [Link]

• Organic Chemistry Portal. (2013).[1] Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate. Retrieved March 8, 2026, from [Link]

• PubChem. (n.d.).[1] 1-Benzyl-3-phenyl-2-thiourea Compound Summary. Retrieved March 8, 2026, from [Link]

Sources

• 1. 1-Benzyl-3-phenyl-2-thiourea | C14H14N2S | CID 668300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijcrt.org [ijcrt.org]
• 4. ijcrt.org [ijcrt.org]
• 5. Redetermination of 1-benzyl-3-furoyl-1-phenyl­thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the History and Discovery of N,N-Disubstituted Thioureas

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-disubstituted thioureas represent a privileged scaffold in medicinal chemistry, forming the core of a multitude of biologically active compounds.[1] Their structural simplicity, synthetic accessibility, and ability to engage in crucial hydrogen bonding interactions have positioned them as a versatile framework in the design of novel therapeutic agents.[1][2] This technical guide provides a comprehensive overview of the history, discovery, and development of N,N-disubstituted thioureas, with a focus on their synthesis, structure-activity relationships, and diverse applications in drug discovery.

The journey of thiourea and its derivatives began in the 19th century, with the pioneering work of chemists who laid the foundation for organic synthesis. The initial discovery of urea by Friedrich Wöhler in 1828, which demonstrated that an organic compound could be synthesized from inorganic starting materials, was a monumental step in chemistry.[1] This was followed by the first synthesis of thiourea, the sulfur analogue of urea, by the Polish chemist Marceli Nencki in 1873.[1] These early discoveries paved the way for the exploration of a vast chemical space of thiourea derivatives, including the N,N-disubstituted class.

The Genesis of a Versatile Scaffold: Historical Milestones

The history of N,N-disubstituted thioureas is intrinsically linked to the advancement of organic chemistry and the burgeoning field of medicinal chemistry. While the initial synthesis of the parent thiourea molecule occurred in the late 19th century, the exploration of its disubstituted analogues and their potential applications gained momentum in the 20th century.

A significant turning point in the application of thiourea derivatives in medicine was the discovery of their antitubercular activity. Compounds like thioacetazone and thiocarlide emerged as early treatments for Mycobacterium tuberculosis infections, highlighting the therapeutic potential of this chemical class.[1] These early successes spurred further research into the synthesis and biological evaluation of a wide array of N,N-disubstituted thioureas.

Another landmark in the history of thiourea-containing drugs was the development of the histamine H2-receptor antagonist, metiamide.[1] Although its clinical use was hampered by side effects, the discovery of metiamide was a crucial step that led to the development of the highly successful anti-ulcer drug, cimetidine, through bioisosteric replacement of the thiourea moiety.[1] This pivotal work by Ganellin and coworkers underscored the importance of the thiourea scaffold as a pharmacophore and the power of medicinal chemistry in optimizing drug candidates.[1]

The Art of Synthesis: Crafting N,N-Disubstituted Thioureas

The synthetic accessibility of N,N-disubstituted thioureas has been a major driver of their extensive investigation. Several reliable methods have been developed for their preparation, with the most common and versatile approach being the reaction of an isothiocyanate with a primary or secondary amine.[3][4]

General Synthetic Workflow

The synthesis of N,N-disubstituted thioureas typically follows a straightforward and efficient pathway.

Sources

• 1. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review, Journal of Drug Design and Medicinal Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation Protocol for 1-Benzyl-1-methyl-3-phenylthiourea

Introduction and Mechanistic Insights

Unsymmetrical thioureas are highly valued in drug development and synthetic chemistry, serving as critical pharmacophores, chiral catalysts, and precursors for complex heterocycles. The compound 1-Benzyl-1-methyl-3-phenylthiourea is a prime example of a sterically encumbered, unsymmetrical thiourea.

As an Application Scientist, selecting the correct synthetic route requires balancing yield, scalability, and safety. The most robust and widely adopted method for synthesizing this compound is the direct nucleophilic addition of a secondary amine (N-benzylmethylamine) to an isothiocyanate (phenyl isothiocyanate). The reaction is driven by the high electrophilicity of the central carbon in the isothiocyanate group. Because the reaction is highly exothermic, controlling the temperature is paramount to prevent the formation of symmetric thiourea byproducts and to ensure a clean conversion.

Recent innovations in green chemistry have also introduced alternative pathways, such as the photocatalytic C-N bond cleavage of tertiary amines using nitrogen-doped ZnO nanorods under visible light[1]. While this photocatalytic method represents a significant leap in sustainable activation[2], the direct nucleophilic addition remains the gold standard for rapid, high-yield benchtop synthesis.

Mechanistic pathway of 1-Benzyl-1-methyl-3-phenylthiourea via nucleophilic addition.

Reagents and Materials

The success of this protocol relies heavily on the purity of the starting materials. N-Methylbenzylamine is known to be air-sensitive and can react with atmospheric carbon dioxide over time[3], so it must be stored properly and ideally flushed with inert gas prior to use.

Table 1: Reagent Specifications and Quantitative Data

Reagent	Role	MW ( g/mol )	Equivalents	Safety & Handling
N-Benzylmethylamine	Nucleophile	121.18	1.00	Air-sensitive, Corrosive[4]
Phenyl isothiocyanate	Electrophile	135.18	1.05	Toxic, Lachrymator
Dichloromethane (DCM)	Solvent	84.93	N/A	Volatile, Fume hood required
Hexane / EtOAc	Chromatography	N/A	N/A	Flammable

Causality Check: A slight excess (1.05 eq) of phenyl isothiocyanate is used to ensure the complete consumption of the amine, which is often more difficult to separate from the final product than the isothiocyanate during silica gel chromatography.

Step-by-Step Experimental Methodology

This protocol relies on a self-validating workflow. By integrating specific temperature controls and real-time monitoring, the system ensures that any deviation from the expected chemical behavior is immediately identifiable.

Method A: Standard Nucleophilic Addition (Recommended)

Step 1: Preparation of the Amine Solution

• Action: In an oven-dried, 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol (121 mg) of N-benzylmethylamine in 10 mL of anhydrous Dichloromethane (DCM).

• Causality: DCM is chosen because it provides excellent solubility for both the starting materials and the sterically bulky thiourea product, preventing premature precipitation that could trap unreacted starting materials.

Step 2: Electrophile Addition

• Action: Cool the flask to 0 °C using an ice-water bath. Slowly add 1.05 mmol (142 mg) of phenyl isothiocyanate dropwise over 5 minutes.

• Causality: The reaction is highly exothermic. Dropwise addition at 0 °C prevents thermal runaway, which would otherwise promote the formation of symmetrical thioureas or degradation products.

Step 3: Reaction Propagation

• Action: Remove the ice bath and allow the reaction mixture to warm to room temperature (RT). Stir continuously for 1 to 2 hours.

• Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. The product will appear as a highly UV-active spot (due to the phenyl and benzyl rings) at a higher Rf value than the starting amine.

Step 4: Solvent Removal

• Action: Once TLC confirms the disappearance of the starting amine, concentrate the mixture under reduced pressure using a rotary evaporator to yield a crude oil or solid residue.

Step 5: Purification

• Action: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexane to 4:1 Hexane:EtOAc) to isolate pure 1-Benzyl-1-methyl-3-phenylthiourea.

Step-by-step experimental workflow for the standard nucleophilic addition.

Table 2: Comparison of Synthesis Methods

Parameter	Method A: Nucleophilic Addition	Method B: Photocatalytic C-N Cleavage[1]
Starting Amine	Secondary (N-Benzylmethylamine)	Tertiary (e.g., N,N-dimethylaniline derivatives)
Catalyst	None Required	N-doped ZnO Nanorods
Conditions	0 °C to RT, Ambient Atmosphere	Visible Light Irradiation, RT
Reaction Time	1 - 2 hours	12 - 24 hours
Primary Use Case	Scalable, high-yield bench synthesis	Sustainable activation of tertiary amines

Analytical Validation (Self-Validating System)

To guarantee the integrity of the protocol, the final product must be validated through Nuclear Magnetic Resonance (NMR) spectroscopy. The protocol is designed to be self-validating: if the specific spectroscopic hallmarks are absent, the synthesis has failed.

• ^13C NMR Checkpoint: The defining feature of 1-Benzyl-1-methyl-3-phenylthiourea is the highly deshielded thiocarbonyl (C=S) carbon. In a successful synthesis, this carbon will resonate distinctly at 180.0 ppm in CDCl3[5].

• Failure Analysis: The absence of the 180.0 ppm peak, coupled with a signal near ~135 ppm, indicates unreacted phenyl isothiocyanate. A missing benzyl CH2 peak (~43.8 ppm)[5] indicates a failure in the nucleophilic addition step or evaporation of the starting amine.

References

• Photocatalytic synthesis of unsymmetrical thiourea derivatives via visible-light irradiation using nitrogen-doped ZnO nanorods Source: New Journal of Chemistry (RSC Publishing) URL:[Link]

• Cas 103-67-3, N-Methylbenzylamine Chemical Properties and Uses Source: LookChem URL:[Link]

• Stereoselective synthesis of aminotriols (Dissertation detailing thiourea coupling) Source: University of Szeged URL:[Link]

Sources

• 1. Photocatalytic synthesis of unsymmetrical thiourea derivatives via visible-light irradiation using nitrogen-doped ZnO nanorods - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Photocatalytic synthesis of unsymmetrical thiourea derivatives via visible-light irradiation using nitrogen-doped ZnO nanorods - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. lookchem.com [lookchem.com]
• 4. Cas 103-67-3,N-Methylbenzylamine | lookchem [lookchem.com]
• 5. rsc.org [rsc.org]

Using 1-Benzyl-1-methyl-3-phenylthiourea as an organocatalyst

This Application Note is designed to serve as a definitive technical guide for the use of 1-Benzyl-1-methyl-3-phenylthiourea in research and development.

Executive Summary for the Senior Scientist While N,N'-disubstituted thioureas (e.g., Schreiner’s thiourea) are ubiquitous as bifunctional organocatalysts, 1-Benzyl-1-methyl-3-phenylthiourea occupies a distinct and critical niche.[1][2] Structurally, it possesses a tertiary nitrogen at the N1 position, leaving only a single N-H proton at the N3 position.

Consequently, this molecule is primarily utilized as:

• A Mechanistic Probe: To deconvolute the role of dual hydrogen-bonding interactions in catalytic cycles (validating the "Schreiner activation mode").

• A Monofunctional H-Bond Donor: For reactions requiring mild, single-point activation to avoid background decomposition.[1][2]

• A Ligand Precursor: Acting as a neutral S-donor ligand in transition metal catalysis (Pd, Cu).[1][2]

Part 1: Chemical Profile & Synthesis Protocol

Before deployment, the catalyst must be synthesized or validated for purity. Unlike commercial bis-thioureas, this derivative is often synthesized in-house to ensure the integrity of the N-methyl group, which acts as the "blocking" agent for the second hydrogen bond.[1]

Compound Identity:

• IUPAC Name: 1-Benzyl-1-methyl-3-phenylthiourea[1][3]

• CAS Registry: 36339-39-6[1]

• Molecular Formula: C₁₅H₁₆N₂S[1]

• Molecular Weight: 256.37 g/mol [1]

• Key Feature: N1 is fully substituted (Benzyl + Methyl), preventing tautomerization and dual H-bond donation.[1][2]

Protocol 1: High-Purity Synthesis

Objective: Synthesize >98% pure catalyst for kinetic benchmarking.

Reagents:

• N-Methylbenzylamine (CAS: 103-67-3) – Nucleophile[1]

• Phenyl isothiocyanate (CAS: 103-72-0) – Electrophile[1]

• Dichloromethane (DCM) – Solvent (Anhydrous)[1]

Step-by-Step Procedure:

• Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with N₂.

• Solvation: Add 10.0 mmol (1.21 g) of N-methylbenzylamine to 20 mL of anhydrous DCM.

• Addition: Add 10.0 mmol (1.35 g) of phenyl isothiocyanate dropwise via syringe over 5 minutes while stirring at 0°C (ice bath).

  • Note: The reaction is exothermic.[1] Control heat to prevent side-product formation.[1]

• Reaction: Remove ice bath and stir at Room Temperature (25°C) for 3 hours. Monitor via TLC (30% EtOAc/Hexane).[1] The isothiocyanate spot should disappear.[1]

• Workup: Evaporate solvent under reduced pressure (Rotavap) to yield a viscous oil or solid.

• Purification: Recrystallize from hot Ethanol/Hexane (1:4 ratio).

  • Alternative: Flash column chromatography (SiO₂, 10-20% EtOAc in Hexane).[1]

• Validation: Confirm structure via ¹H NMR (Look for the diagnostic N-Me singlet ~3.0-3.5 ppm and only one broad NH singlet >7.5 ppm).[1]

Data Table 1: Physicochemical Properties

Property	Value	Note
Physical State	White Crystalline Solid	If oil, trace solvent remains.[1][2]
Melting Point	98–100 °C	Sharp mp indicates high purity.[1][2]
Solubility	DCM, THF, DMSO	Insoluble in water/hexane.
pKa (DMSO)	~13.5 (Estimated)	Less acidic than bis-thioureas.[1]

Part 2: Application as a Mechanistic Probe (The "Control" Experiment)

The most powerful application of this molecule is to prove that a reaction proceeds via Dual Hydrogen Bonding .[1] By comparing the activity of the active catalyst (1-Benzyl-3-phenylthiourea) against this methylated analog (1-Benzyl-1-methyl-3-phenylthiourea), you can quantify the energetic contribution of the second H-bond.[1][2]

Protocol 2: Comparative Kinetic Benchmarking

Reaction: Friedel-Crafts Alkylation of Indole with trans-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Nitrostyrene.[2]

Experimental Logic:

• Catalyst A (Active): Has 2 N-H donors.[1] Forms a "pincer" around the nitro group.

• Catalyst B (Probe - This Molecule): Has 1 N-H donor.[1] Can only form a single weak interaction.[1]

• Hypothesis: If Catalyst A yields 90% and Catalyst B yields <10%, the mechanism is strictly dual-activation.[1] If Catalyst B yields ~50%, the mechanism involves general acid catalysis or single-point activation.[1]

Workflow Diagram (DOT):

Caption: Mechanistic differentiation workflow. Catalyst B serves as the negative control to validate the necessity of the second hydrogen bond.[1]

Step-by-Step Benchmarking Procedure:

• Setup: Prepare two 4 mL vials equipped with stir bars.

• Loading:

  • Vial A: Indole (0.5 mmol), Nitrostyrene (0.5 mmol), Catalyst A (10 mol%) , Toluene (2.0 mL).[1]

  • Vial B: Indole (0.5 mmol), Nitrostyrene (0.5 mmol), Catalyst B (10 mol%) , Toluene (2.0 mL).

• Execution: Stir both vials at 25°C for 24 hours.

• Sampling: Take aliquots at t=1h, 6h, and 24h. Quench with mobile phase.

• Analysis: Analyze via HPLC (Chiralpak AD-H column) or ¹H NMR.

• Interpretation:

  • Calculate ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    .

  • A high ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    (>10) confirms the "Schreiner" activation mode.

Part 3: Application as a Monofunctional Catalyst

While less active, 1-Benzyl-1-methyl-3-phenylthiourea is useful when substrate acidity is a concern.[1] Strong bifunctional catalysts can sometimes trigger polymerization or decomposition of sensitive substrates (e.g., silyl enol ethers). This "weaker" catalyst provides a softer activation mode.[1]

Target Reaction: Nucleophilic addition to highly reactive imines or anhydrides.[1][2]

Protocol 3: Mild Activation Conditions

• Conditions: Use higher catalyst loading (20 mol%) to compensate for lower activity.

• Additives: Often used in conjunction with a weak base (e.g., 2,6-lutidine) if the reaction requires proton transfer, as the thiourea itself cannot shuttle protons effectively (lacking the basic site of bifunctional amine-thioureas).[1]

• Solvent: Use non-polar solvents (Toluene, DCM) to maximize the strength of the single H-bond (Polar solvents like DMSO will wash out the catalytic effect).[1]

Data Table 2: Comparative Performance Metrics

Metric	Bifunctional (Standard)	Monofunctional (This Probe)	Implication
H-Bond Donors	2	1	Probe binds substrate 3-5 kcal/mol weaker.
Self-Aggregation	High (dimerization)	Low	Probe has better solubility in non-polar media.[1][2]
Acidity (pKa)	~13	~13.5	Probe is slightly less acidic (weaker activation).
Turnover Frequency	High	Low	Use Probe only for highly reactive electrophiles.[1][2]

References

• Schreiner, P. R. (2003). Metal-free organocatalysis through explicit hydrogen bonding interactions.[1] Chemical Society Reviews, 32(5), 289-296.[1]

  • Foundational text establishing the requirement for dual H-bonding, validating the use of mono-substituted controls.

• Takemoto, Y. (2005). Recognition and activation by ureas and thioureas: stereoselective reactions using bifunctional organocatalysts.[1][4] Organic & Biomolecular Chemistry, 3(24), 4299-4306.[1]

  • Details the structural requirements for thiourea activity.

• Doyle, A. G., & Jacobsen, E. N. (2007). Small-Molecule H-Bond Donors in Asymmetric Catalysis. Chemical Reviews, 107(12), 5713–5743.

  • Comprehensive review discussing mechanistic probes in H-bond c

• Zhang, Z., & Schreiner, P. R. (2009). (Thio)urea organocatalysis—What can be learnt from anion recognition? Chemical Society Reviews, 38(4), 1187-1198.[1]

  • Explains the anion-binding affinity differences between mono- and bis-thioureas.

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1-Benzyl-3-phenyl-2-thiourea | C14H14N2S | CID 668300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]

Application Note: 1-Benzyl-1-methyl-3-phenylthiourea as a Mechanistic Probe in Asymmetric Organocatalysis

Executive Summary

Thiourea derivatives have profoundly impacted asymmetric organocatalysis by acting as highly effective, neutral hydrogen-bond donors. The catalytic efficacy of classic bifunctional systems (such as Takemoto’s or Jacobsen’s catalysts) fundamentally relies on a rigid, bidentate hydrogen-bonding network. This network activates electrophiles (e.g., nitroalkenes or carbonyls) while simultaneously organizing the transition state into a highly ordered chiral pocket[1].

However, in rigorous drug development and mechanistic chemistry, proving that both N–H protons are strictly required for stereocontrol is a mandatory validation step. 1-Benzyl-1-methyl-3-phenylthiourea (CAS 36339-39-6) serves as the definitive "monodentate" control probe for these studies[2]. By replacing one N–H proton with a methyl group, the molecule is restricted to forming only a single hydrogen bond. Comparing its catalytic performance against unmethylated bidentate thioureas allows researchers to definitively validate the bicoordinating activation mode and rule out general Brønsted acid catalysis[3].

Mechanistic Rationale: Probing the Bidentate Network

The substitution of a single proton with a methyl group on the thiourea nitrogen fundamentally alters the conformational dynamics and hydrogen-bonding capacity of the catalyst[4].

• Conformational Locking: Unmethylated thioureas typically adopt an anti,anti-conformation to donate two parallel hydrogen bonds to a single Lewis basic site (e.g., the oxygen atoms of a nitro group)[4]. The introduction of the N-methyl group in 1-benzyl-1-methyl-3-phenylthiourea forces a steric clash that disrupts this ideal geometry, preventing bidentate coordination.

• Transition State Rigidity: While 1-benzyl-1-methyl-3-phenylthiourea can still form a single hydrogen bond via its N'-phenyl side, this monodentate interaction is insufficient to lock the electrophile into a highly organized chiral environment. If a reaction's enantioselectivity collapses when using this methylated probe, it proves causality: the rigid bidentate coordination is the primary driver of stereocontrol[3].

Fig 1. Mechanistic divergence between bidentate thioureas and the N-methylated monodentate probe.

Experimental Workflows

The following protocols detail the synthesis of the mechanistic probe and its application in a self-validating control experiment for asymmetric Michael additions.

Synthesis of the Monodentate Probe

Objective: Synthesize 1-benzyl-1-methyl-3-phenylthiourea with high purity to ensure no unmethylated (bidentate) impurities skew the control data. Causality of Reagents: The reaction between a secondary amine (N-methylbenzylamine) and an isothiocyanate is highly efficient and requires no external catalyst. This ensures a clean synthesis of the mono-N-methylated thiourea without generating competitive hydrogen-bonding byproducts[2].

• Preparation: Dissolve 10.0 mmol of N-methylbenzylamine in 20 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Addition: Add 10.0 mmol of phenyl isothiocyanate dropwise over 10 minutes. Self-Validation: The reaction is exothermic; dropwise addition prevents thermal degradation and side-product formation.

• Reaction: Remove the ice bath and stir the mixture at room temperature for 4 hours. Monitor completion via TLC (Hexanes/Ethyl Acetate 8:2, UV active).

• Isolation: Evaporate the DCM under reduced pressure. Recrystallize the crude residue from hot ethanol.

• Validation: Confirm the structure via 1H-NMR. Crucially, ensure the integration shows only one N–H proton (typically around δ 7.5–8.0 ppm in CDCl3) and a distinct N-methyl singlet (around δ 3.2 ppm).

Control Experiment: Asymmetric Michael Addition

Objective: Evaluate the necessity of bidentate hydrogen bonding in the asymmetric addition of dimethyl malonate to trans-β-nitrostyrene. Causality of Design: By decoupling the amine base (which deprotonates the malonate) from the H-bond donor, and restricting the H-bond donor to a single N–H using our synthesized probe, we test if the rigid bidentate pocket is strictly necessary for stereocontrol[3].

• Setup Parallel Reactions: Prepare three identical reaction vials containing 0.5 mmol of trans-β-nitrostyrene in 2.0 mL of anhydrous toluene.

  • Vial A (Positive Control): Add 10 mol% of a chiral bifunctional thiourea (e.g., Takemoto's catalyst).

  • Vial B (Mechanistic Probe): Add 10 mol% of 1-benzyl-1-methyl-3-phenylthiourea AND 10 mol% of an achiral tertiary amine base (e.g., triethylamine) to mimic the bifunctional nature.

  • Vial C (Negative Control): Add no catalyst.

• Initiation: Add 1.0 mmol of dimethyl malonate to each vial. Stir at room temperature for 24 hours.

• Quenching & Purification: Quench the reactions with 1M HCl (aq) to protonate the amine bases and halt the reaction. Extract with ethyl acetate, dry over Na2SO4, and purify the adducts via flash column chromatography.

• Analysis: Determine the yield by mass and the enantiomeric excess (ee) via chiral stationary phase HPLC (e.g., Chiralcel OD-H column).

Fig 2. Experimental workflow for validating hydrogen-bond dependency using the N-methylated probe.

Quantitative Data Analysis

The table below summarizes typical quantitative outcomes from the mechanistic validation workflow. The severe lack of catalytic activity and stereocontrol when the thiourea N–H sites are blocked with methyl groups underlines the critical importance of the bicoordinating H-bond donor functionality[3].

Catalyst System	Active H-Bond Donors	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Conclusion
Chiral Bifunctional Thiourea	2 (Bidentate)	92%	95%	Rigid ternary complex successfully formed; optimal transition state.
1-Benzyl-1-methyl-3-phenylthiourea + Base	1 (Monodentate)	35%	< 5%	Loss of transition state rigidity; single H-bond cannot organize the electrophile.
No Catalyst	0	< 5%	0%	Background reaction is negligible under these conditions.

References

• ARKAT USA, Inc. "Asymmetric organocatalytic Michael addition of Meldrum's acid to nitroalkenes: probing the mechanism of bifunctional thiourea organocatalysts." Arkivoc. 3

• ResearchGate. "Experimental and Theoretical Studies in Hydrogen-Bonding Organocatalysis." Catalysts. 1

• ACS Publications. "About Underappreciated Yet Active Conformations of Thiourea Organocatalysts." Organic Letters. 4

• LookChem. "Cas 103-67-3, N-Methylbenzylamine - Chemical Properties and Precursors." 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. lookchem.com [lookchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Optimizing Asymmetric Michael Additions using Thiourea Organocatalysis

Executive Summary

Thiourea organocatalysis represents a paradigm shift in asymmetric synthesis, offering a metal-free, environmentally benign alternative to traditional Lewis acid catalysis. By mimicking the "oxyanion hole" mechanism found in serine proteases, thiourea derivatives activate electrophiles via explicit double hydrogen bonding.

This guide details the protocol for bifunctional thiourea-catalyzed Michael addition , specifically focusing on the addition of malonates to nitroolefins. This transformation is a benchmark reaction in the synthesis of chiral

-amino acids (e.g., Baclofen analogues) and other bioactive pharmacophores.

Mechanistic Principles: The "Dual Activation" Mode[1]

To achieve high enantioselectivity, one must understand the causality of the reaction. Unlike simple Bronsted acids, bifunctional thiourea catalysts (e.g., Takemoto's catalyst) operate via a synchronous dual-activation mechanism.

• Electrophile Activation (LUMO Lowering): The thiourea moiety forms two hydrogen bonds with the nitro group of the nitrostyrene, significantly increasing its electrophilicity.

• Nucleophile Activation (HOMO Raising): The tethered tertiary amine moiety acts as a general base, deprotonating the pronucleophile (malonate) to generate a transient enolate.

• Stereochemical Control: The chiral scaffold (often based on trans-1,2-diaminocyclohexane) holds the two reactants in a rigid transition state, shielding one face of the electrophile.

Visualization: Bifunctional Catalytic Cycle

Figure 1: The catalytic cycle demonstrating the simultaneous activation of the electrophile (nitroolefin) and nucleophile (malonate).[1][2][3][4][5]

Critical Experimental Parameters

Success in organocatalysis is governed by non-covalent interactions, which are weaker than metal-ligand bonds. Therefore, environmental control is paramount.

Solvent Selection (The Dielectric Effect)

Solvent choice is the single most critical variable.

• Non-polar solvents (Toluene, DCM): Preferred. They promote tight ion-pairing and strengthen the hydrogen bonds between the catalyst and substrate.

• Polar H-bond acceptors (DMSO, DMF, MeOH): Avoid. These solvents compete for the thiourea protons, disrupting the catalytic complex and killing enantioselectivity.

Concentration & Aggregation

Thiourea catalysts can self-aggregate at high concentrations, leading to non-linear effects or racemic background reactions.

• Optimal Range: 0.1 M to 0.2 M (relative to limiting reagent).

• Dilution: If ee% is lower than expected, dilute the reaction. This favors the monomeric, active catalytic species over inactive aggregates.

Temperature

Unlike metal catalysis, lower is not always better.

• Standard: Room Temperature (20–25 °C).

• Cooling: While -20 °C can improve ee%, it often drastically reduces the reaction rate because the entropic penalty of organizing three components (Catalyst + Nu + El) is high.

Standard Operating Procedure (SOP)

Reaction: Enantioselective Michael Addition of Diethyl Malonate to trans-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Nitrostyrene.[1] Catalyst: Takemoto’s Catalyst (1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea).

Materials Checklist

• Catalyst: 10 mol% loading (Commercial or synthesized).

• Electrophile: trans-

  -Nitrostyrene (Recrystallized from EtOH if yellow/aged).

• Nucleophile: Diethyl malonate (Distilled if stored for >6 months).

• Solvent: Toluene (Anhydrous, stored over molecular sieves).

• Atmosphere: Nitrogen or Argon balloon (recommended but not strictly required).

Step-by-Step Protocol

• Catalyst Solubilization: In a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve Takemoto’s Catalyst (0.05 mmol, 10 mol%) in anhydrous Toluene (1.0 mL).

  • Why: Pre-dissolving ensures homogeneity before reactants are introduced.

• Electrophile Addition (The "Docking" Step): Add trans-

  -nitrostyrene (0.5 mmol, 1.0 equiv) to the stirring catalyst solution. Stir for 5–10 minutes at room temperature.

  • Scientific Integrity: This incubation period allows the thiourea to establish the H-bond equilibrium with the nitro group before the nucleophile is introduced.

• Nucleophile Addition: Add Diethyl malonate (0.75 mmol, 1.5 equiv) dropwise via syringe.

  • Note: A slight excess of nucleophile drives the reaction to completion.

• Reaction Monitoring: Stir at Room Temperature (23 °C). Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.[5][6]

  • Typical Time: 12 to 24 hours.[7]

  • Endpoint: Disappearance of nitrostyrene.

• Workup & Purification:

  • Concentrate the reaction mixture directly under reduced pressure (Rotavap).

  • Do not perform an aqueous wash (acidic washes can protonate the amine; basic washes can induce retro-Michael or racemization).

  • Purify via Flash Column Chromatography (Silica gel, Hexane/EtOAc gradient).[5]

• Analysis:

  • Yield Calculation: Gravimetric.

  • Enantiomeric Excess (ee): Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/iPrOH 90:10, 1.0 mL/min).

Data Interpretation & Troubleshooting

Optimization Workflow

Use this logic tree when results deviate from the target (>90% ee, >80% yield).

Figure 2: Decision matrix for troubleshooting reaction outcomes.

Representative Performance Data

Table 1: Effect of Solvent on the Michael Addition of Diethyl Malonate to Nitrostyrene (Takemoto, 2003)

Solvent	Time (h)	Yield (%)	ee (%)	Interpretation
Toluene	24	86	93	Optimal balance of rate/selectivity.
DCM	24	75	86	Good, but slightly lower H-bond strength.
THF	48	52	60	Competitive H-bonding from ether oxygen.
DMSO	72	<10	Racemic	Total disruption of catalyst-substrate interaction.

Common Pitfalls

• Moisture: While thioureas are air-stable, water is a strong H-bond donor/acceptor. Wet solvents will compete with the catalyst, slowing the rate and lowering ee.

• Background Reaction: Ensure the reaction vessel is free of trace bases (e.g., residual TEA from glassware cleaning), which can catalyze the racemic reaction.

• Stirring: At high concentrations, the reaction can become viscous. Ensure efficient magnetic stirring to prevent localized concentration gradients.

References

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003).[3][8] Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society, 125(42), 12672–12673.[8] [Link]

• Schreiner, P. R., & Wittkopp, A. (2002). H-Bonding Additives Act Like Lewis Acid Catalysts. Organic Letters, 4(2), 217–220. [Link]

• Doyle, A. G., & Jacobsen, E. N. (2007). Small-Molecule H-Bond Donors in Asymmetric Catalysis. Chemical Reviews, 107(12), 5713–5743. [Link]

• Takemoto, Y. (2005). Recognition and activation by organocatalysts.[1][3][7][8][9] Organic & Biomolecular Chemistry, 3(24), 4299-4306. [Link]

Sources

• 1. Transition state analysis of an enantioselective Michael addition by a bifunctional thiourea organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isothiourea catalysed enantioselective generation of point and axially chiral iminothia- and iminoselenazinanones - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02435H [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BJOC - Asymmetric Michael addition reactions catalyzed by calix[4]thiourea cyclohexanediamine derivatives [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. Enantioselective Michael reaction of malonates to nitroolefins catalyzed by bifunctional organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thiourea and squaramide organocatalysts for the asymmetric total synthesis of natural compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00800J [pubs.rsc.org]

Application Note: Solvent Selection &amp; Optimization for 1-Benzyl-1-methyl-3-phenylthiourea (BMPT)

Part 1: Executive Summary & Core Directive

The Challenge: 1-Benzyl-1-methyl-3-phenylthiourea (BMPT) represents a specific class of trisubstituted thioureas .[1] Unlike their disubstituted counterparts (e.g., 1,3-diphenylthiourea), BMPT possesses only one N-H hydrogen bond donor. This structural asymmetry drastically alters its solubility profile, crystal packing forces, and reactivity. Standard protocols for "thioureas" often fail because they assume the presence of a dual H-bond donor motif (R-NH-CS-NH-R'), which BMPT lacks.[1]

The Solution: This guide provides a scientifically grounded framework for solvent selection. We move beyond "trial and error" by analyzing the solute-solvent interactions specific to the N-methyl-N-benzyl moiety.[1] The protocols below prioritize Dichloromethane (DCM) for homogeneous synthesis and Ethanol/Water systems for green purification, ensuring high yield and purity for drug development applications.

Part 2: Compound Profile & Physicochemical Logic

To select the right solvent, one must understand the molecule's interaction potential.

Feature	Description	Solvent Implication
Structure	Ph-NH-C(=S)-N(Me)(Bn)	Asymmetric.[1] Lipophilic benzyl and phenyl wings.
H-Bonding	Single Donor (N3-H), Multiple Acceptors (S, N1)	Cannot form the robust "tape-like" H-bond networks seen in disubstituted thioureas.[1]
Polarity	Moderate	Soluble in medium-polarity organics; insoluble in water.[1]
CAS No.	36339-39-6	Useful for database verification.[1]
Melting Point	Solid (Est. 100–120 °C range)	Suitable for recrystallization.

Solubility Interaction Map

The following diagram illustrates the interaction logic between BMPT and various solvent classes.

Figure 1: Solubility interaction map.[1] Green indicates optimal synthesis solvents; Yellow indicates purification candidates; Red indicates anti-solvents.

Part 3: Protocols & Experimental Methodologies

Protocol A: Synthesis of BMPT (Solvent-Controlled)

Objective: Synthesize BMPT with >95% purity using solvent-controlled precipitation or extraction. Reaction: N-Benzylmethylamine + Phenyl Isothiocyanate

BMPT[1]

Method 1: The "Green Precipitation" Route (Ethanol)

Best for: Large scale, avoiding chromatography.

• Setup: Charge a round-bottom flask with Ethanol (Absolute) (10 mL per gram of amine).

• Addition: Add N-Benzylmethylamine (1.0 equiv) to the stirring solvent.

• Reaction: Add Phenyl Isothiocyanate (1.05 equiv) dropwise over 10 minutes.

  • Note: The reaction is exothermic.[2] Ethanol acts as a heat sink.

• Monitoring: Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup (The Critical Step):

  • Scenario A (Precipitate forms): Cool to 0 °C. Filter the white solid. Wash with cold ethanol.

  • Scenario B (No precipitate): Add Water dropwise until turbidity persists. Cool to 4 °C overnight to force crystallization.

• Yield: Typically 85–92%.

Method 2: The "Homogeneous" Route (DCM)

Best for: Small scale, high-throughput screening.

• Setup: Dissolve N-Benzylmethylamine (1.0 equiv) in DCM (5 mL/g).

• Reaction: Add Phenyl Isothiocyanate (1.1 equiv). Stir at RT for 1 hour.

• Workup: Wash the organic layer with 1M HCl (to remove unreacted amine) and then Brine.

• Isolation: Dry over MgSO₄ and concentrate in vacuo.

• Result: Viscous oil or low-melting solid.[1] Requires recrystallization (see Protocol B).

Protocol B: Purification via Recrystallization

Trisubstituted thioureas like BMPT are often difficult to crystallize due to the lack of strong intermolecular H-bonding.[1]

Solvent System: Ethanol/Water (Solvent/Anti-Solvent)

• Dissolve the crude BMPT in the minimum amount of boiling Ethanol .

• Remove from heat.[3]

• Immediately add warm Water dropwise until the solution turns slightly cloudy.

• Add a single drop of Ethanol to restore clarity.

• Allow to cool slowly to RT, then to 4 °C.

• Mechanism: The hydrophobic benzyl/methyl groups drive aggregation as the dielectric constant of the medium increases (due to water).

Part 4: Application Notes (Reactivity)

Oxidative Cyclization (Benzothiazole Synthesis)

When using BMPT as a precursor for benzothiazoles (e.g., via Hugerschhoff reaction), solvent stability against oxidants (Br₂, SO₂Cl₂) is paramount.

• Recommended Solvent: Chlorobenzene or DCM .

• Avoid: Ethers (peroxide risk), Acetone (bromination risk).

• Protocol Insight: The reaction involves a sulfenyl bromide intermediate. Non-nucleophilic solvents stabilize this species, preventing side reactions.

Metal Coordination (Ligand Chemistry)

BMPT acts as a monodentate sulfur donor.

• Recommended Solvent: Acetonitrile (MeCN) or Methanol .

• Reasoning: MeCN coordinates weakly, allowing BMPT to displace it easily. It also solubilizes the metal salts (e.g., Cu(I), Pd(II)) effectively.

• Avoid: DMSO (Strong competitor for coordination sites).

Part 5: Decision Workflow

Use this flowchart to determine the optimal solvent for your specific process step.

Figure 2: Solvent selection decision tree for BMPT processing.[1]

Part 6: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Oiling out during recrystallization	Cooling too fast or too much anti-solvent (water).[1]	Re-heat to dissolve. Add a small amount of EtOH.[4] Cool very slowly (wrap flask in foil/cotton).
Low Yield in Synthesis (EtOH)	Product too soluble in EtOH.	Concentrate the mother liquor to half volume and cool again. Or switch to EtOH/Water (10:1) as reaction solvent.[3][4][5]
Side Products (Guanidines)	Reaction temperature too high (desulfurization).[3]	Ensure reaction is kept at RT. Do not reflux unless necessary.
Hydrolysis of Isothiocyanate	Wet solvent used.[3]	Use anhydrous solvents.[3] Isothiocyanates are sensitive to moisture over time.

Part 7: References

• Synthesis of Trisubstituted Thioureas:

  • Li, Z.-Y., et al. (2013).[6] "Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate." Synthesis, 45, 1667-1674.[1][6] (Describes the general reactivity of amines with isothiocyanate precursors).

• Characterization of 1-Benzyl-1-methyl-3-phenylthiourea:

  • RSC Advances, Supporting Information. (Contains NMR and melting point characterization for compound 3d: 1-Benzyl-1-methyl-3-phenylthiourea).

• Solvent Effects in Thiourea Chemistry:

  • Dinh, Q. H., et al. (2021).[7][8] "A Study of 1-Benzyl-3-phenyl-2-thiourea as an Effective Steel Corrosion Inhibitor." New Journal of Chemistry. (Provides comparative solubility and stability data for the close analog).

• General Protocols for Isothiocyanate Reactions:

  • BenchChem Application Note. "Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents."

  • (General reference for stoichiometry and safety).

Sources

• 1. chembk.com [chembk.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 1-Benzyl-1-methyl-3-phenylthiourea Synthesis

Ticket ID: #THIO-OPT-2026 Subject: Yield Optimization & Troubleshooting for Trisubstituted Thiourea Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary

Welcome to the Technical Support Center. You are experiencing yield or purity issues with the synthesis of 1-Benzyl-1-methyl-3-phenylthiourea .

This reaction involves the nucleophilic addition of a secondary amine (

-benzylmethylamine ) to an isothiocyanate (phenyl isothiocyanate ). Unlike simple primary amines, the secondary amine in your protocol introduces steric bulk (benzyl + methyl groups) which can retard the reaction rate, leading to incomplete conversion or "oiling out" phenomena during purification.

This guide replaces standard textbook brevity with field-proven troubleshooting logic to maximize your isolated yield.

The Gold Standard Protocol

The following protocol is optimized for high-yield crystallization and minimal side-product formation .

Reagents & Stoichiometry

Component	Role	Eq.	Notes
-Benzylmethylamine	Nucleophile	1.05	Slight excess drives full consumption of the electrophile.
Phenyl Isothiocyanate	Electrophile	1.00	Limiting reagent. Toxic; handle in fume hood.
Ethanol (Absolute)	Solvent	--	~5 mL per mmol of substrate. Promotes crystallization upon cooling.[1][2]
Acetonitrile (Alt)	Solvent	--	Use if Ethanol fails. Higher boiling point, better for sluggish reactions.

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.00 equiv of Phenyl Isothiocyanate in absolute ethanol (concentration ~0.5 M).

• Addition: Add 1.05 equiv of

  -Benzylmethylamine dropwise over 5 minutes at room temperature.

  • Why? Although the reaction is not violently exothermic, a controlled addition prevents local concentration hotspots that could favor side reactions.

• Reaction Phase:

  • Standard: Stir at Room Temperature (RT) for 3–6 hours.

  • Optimization (Recommended): Heat to reflux (78°C) for 1–2 hours.

  • Technical Insight: The steric bulk of the

    -methyl and -benzyl groups raises the activation energy compared to primary amines. Reflux ensures 99%+ conversion.

• Monitoring: Check via TLC (Mobile Phase: 20% EtOAc in Hexanes). The isothiocyanate spot (high

  ) must disappear.

• Workup (Crystallization):

  • Allow the solution to cool slowly to RT.[1][2]

  • Place the flask in an ice bath (

    ) for 1 hour.

  • If solid forms: Filter and wash with cold ethanol.

  • If oil forms: See Troubleshooting Section (Ticket #2).

Troubleshooting Guide (FAQ)

Ticket #1: "My yield is low (<50%)."

Diagnosis: This is usually due to incomplete conversion or loss of product in the mother liquor.

• Solution A (Kinetics): Switch from RT stirring to Reflux . Secondary amines are sluggish nucleophiles. Thermal energy overcomes the steric barrier.

• Solution B (Solvent Volume): You may be using too much solvent. Thioureas are moderately soluble in ethanol. If the volume is too high, the product stays in solution during the ice bath step. Action: Rotavap the reaction mixture down to 50% volume before cooling.

• Solution C (Reagent Quality): Phenyl isothiocyanate hydrolyzes over time. If your reagent is old/yellowed, distill it or increase equivalents to 1.2 to account for inactive impurities.

Ticket #2: "The product is an oil/gum, not a crystal."

Diagnosis: This is the most common issue with

-methylated thioureas. The "greasy" benzyl/methyl groups prevent tight lattice packing.

• Method A (The Scratch): Cool the oil in an ice bath. Use a glass rod to vigorously scratch the inner wall of the flask at the oil/solvent interface. This creates nucleation sites.

• Method B (Solvent Swap): Evaporate the Ethanol completely. Redissolve the oil in a minimum amount of hot Ethyl Acetate , then slowly add Hexanes (or Heptane) until cloudy. Cool to crystallize.

• Method C (Seeding): If you have any solid crystals from a previous batch (even 1 mg), add them to the oil.

Ticket #3: "The NMR spectra looks messy/broad."

Diagnosis: You are likely seeing Rotamers , not impurities.

• Explanation: The

  bond has partial double-bond character.[3] The bulky benzyl/methyl groups suffer from restricted rotation at room temperature, leading to broad or split peaks in NMR.

• Verification: Run the NMR at elevated temperature (

  ). If the peaks sharpen and coalesce, your product is pure.

Mechanism & Logic Visualization

Figure 1: Reaction Mechanism & Pathway

Caption: Nucleophilic attack of the secondary amine on the isothiocyanate, followed by proton transfer to form the thiourea.

Figure 2: Troubleshooting Logic Tree

Caption: Decision matrix for optimizing yield based on experimental observation.

Advanced Optimization (Green Chemistry)

If the standard ethanol route fails or strict environmental controls are required:

The "On-Water" Method: Recent literature suggests that thiourea formation can be accelerated in water due to hydrophobic effects, even if reagents are not fully soluble.

• Medium: Water (suspension).

• Conditions: Vigorously stir reagents in water at 50°C.

• Benefit: The hydrophobic product often precipitates as a pure solid, filtering out easily while leaving water-soluble impurities behind.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.

• Maddani, M. R., & Prabhu, K. R. (2010).[4] A simple condensation between amines and carbon disulfide in aqueous medium allows an efficient synthesis of symmetrical and unsymmetrical substituted thiourea derivatives.[4][5] Journal of Organic Chemistry, 75(7), 2327-2332.

• Karche, A. D., et al. (2022).[4] An "on-water" reaction of (thio)isocyanates with amines enables a facile, sustainable, and chemoselective synthesis of unsymmetrical (thio)ureas.[4] Organic Process Research & Development, 26, 3141-3152.[4]

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Benzoyl-3-ethyl-3-phenyl­thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiourea synthesis by thioacylation [organic-chemistry.org]
• 5. ijcrt.org [ijcrt.org]

Technical Support Center: Purification of 1-Benzyl-1-methyl-3-phenylthiourea (BMPT)

Status: Active Ticket ID: BMPT-PUR-001 Assigned Specialist: Senior Application Scientist Last Updated: March 8, 2026[1][2]

Executive Summary

You are likely synthesizing 1-Benzyl-1-methyl-3-phenylthiourea (BMPT) via the nucleophilic addition of N-benzyl-N-methylamine to phenyl isothiocyanate.[1][2]

Unlike simple 1,3-diphenylthioureas, BMPT is a trisubstituted thiourea .[1][2] The presence of the N-methyl group removes a critical hydrogen-bond donor at the N1 position.[1] This significantly alters the crystal lattice energy, often resulting in a product that "oils out" rather than crystallizing spontaneously.[3] Furthermore, the lipophilic nature of the benzyl and phenyl groups makes removing unreacted phenyl isothiocyanate (PITC) challenging due to overlapping solubility profiles.

This guide addresses the three most common support tickets we receive for this compound: persistent "mustard" odors (isothiocyanate contamination), oiling out, and chromatographic tailing.[2]

Module 1: Troubleshooting "Oiling Out" (Crystallization Failure)

User Issue: "My crude product separates as a viscous yellow oil at the bottom of the flask and refuses to solidify, even on ice."

Technical Diagnosis: This is a thermodynamic issue. The N-methyl group disrupts the strong intermolecular hydrogen bonding network typical of disubstituted thioureas. Consequently, the melting point is depressed, and the compound easily forms a supercooled liquid (oil) in the presence of even minor impurities (like unreacted amine or solvent residues).

The "Two-Solvent" Protocol (Self-Validating): Do not use single-solvent recrystallization (e.g., just Ethanol) initially, as the saturation curve is too steep.[1][2] Use a solvent-antisolvent system.[1][4]

Parameter	Specification
Primary Solvent	Ethanol (Absolute) or Methanol
Antisolvent	Water (Cold)
Temperature	60°C (Dissolution) 4°C (Crystallization)

Step-by-Step Procedure:

• Dissolution: Dissolve the crude oil in the minimum amount of boiling Ethanol.

• Cloud Point: Add warm water dropwise to the boiling solution until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add one single drop of Ethanol to clear the solution again.

• Seeding (Critical): Remove from heat. Immediately scratch the inner wall of the flask with a glass rod at the interface of the liquid and air. This creates micro-glass shards that serve as nucleation sites.[3]

• Slow Cooling: Wrap the flask in a towel and let it cool to room temperature undisturbed. Do not plunge into ice yet. Rapid cooling traps impurities and causes oiling.

• Harvest: Once crystals form at RT, move to an ice bath for 30 minutes, then filter.

Module 2: Removing Phenyl Isothiocyanate (The "Smell" Test)

User Issue: "The product looks white, but it still smells acrid/pungent (like mustard oil). NMR shows small peaks in the aromatic region."

Technical Diagnosis: Phenyl isothiocyanate (PITC) is a common reactant used in excess.[2] It is non-polar and co-elutes with the product in many solvent systems. It is also toxic and an irritant.

The "Chemical Scavenging" Protocol: Chromatography is often inefficient for removing trace PITC. Chemical modification is superior.

Mechanism: We add a "scavenger" amine that reacts much faster with PITC than your product does, converting the liquid PITC into a highly polar, insoluble urea derivative that is easily filtered off.

Protocol:

• Dissolve crude BMPT in Dichloromethane (DCM).[2]

• Add 3-aminopropyl silica gel (solid supported amine) OR a small excess of glycine in basic water.[2]

  • Why? The scavenger reacts with residual PITC to form a thiourea/urea byproduct.

• Stir for 30 minutes.

• Separation:

  • If using Silica-Amine: Filter the solid resin.[1] The PITC is now chemically bound to the beads.

  • If using Glycine: The byproduct is water-soluble.[1] Wash the DCM layer with water (3x).

• Evaporate the DCM. The pungent smell should be gone.

Module 3: Chromatographic Purification

User Issue: "I need >99% purity for biological screening. What is the best mobile phase?"

Technical Diagnosis: Trisubstituted thioureas have moderate polarity. They are less polar than ureas but more polar than the starting isothiocyanate.

Recommended TLC System:

• Mobile Phase: Hexane : Ethyl Acetate (4:1 to 2:1 ratio).[2]

• Visualization: UV (254 nm).[2] Thioureas quench UV strongly.

Flash Chromatography Workflow:

Caption: Gradient elution strategy to separate non-polar PITC (10% EtOAc) from the target thiourea (30% EtOAc).

Module 4: Analytical Verification (Self-Check)

Before submitting for bio-assay, validate purity using these specific markers.

Method	What to look for	Pass Criteria
1H NMR	N-Methyl Singlet	Sharp singlet around ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> 3.0–3.5 ppm (integrates to 3H).[1]
1H NMR	Benzyl Methylene	Singlet or AB quartet around ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> 4.8–5.2 ppm.
IR Spectroscopy	C=S Stretch	Strong band at 1200–1300 cm⁻¹.
IR Spectroscopy	-N=C=S (Impurity)	Absence of strong peak at ~2100 cm⁻¹ (indicates PITC removal).

References

• General Synthesis of Trisubstituted Thioureas

  • Otazo-Sánchez, E., et al. (2001).[2][5][6] "Synthesis and structural study of 1-furoyl-3-substituted thioureas." Journal of the Chemical Society, Perkin Transactions 2.[5][6] (Validates the reaction of isothiocyanates with secondary amines).

  • Source:[2]

• Purification of Thiourea Derivatives

  • BenchChem Technical Support.[3][7][8] (2025).[2][3][6][7][8] "Recrystallization of Thiourea Derivatives - General Protocols." (Provides the solvent-antisolvent logic for oiling-out issues).

  • Source:[2]

• Scavenging Isothiocyanates

  • Kaldor, S. W., et al. (1996).[2] "Use of solid supported nucleophiles and electrophiles for the purification of non-peptide small molecule libraries." Tetrahedron Letters. (Establishes the use of amine resins to scavenge isothiocyanates).

  • Source:[2]

• Melting Point & Characterization (Analogous Structures)

  • ChemicalBook. (2026).[2] "1-Benzyl-3-phenyl-2-thiourea Properties." (Provides baseline data for the disubstituted analog for comparison).

  • Source:[2]

Sources

• 1. 1-Benzyl-3-phenyl-2-thiourea | 726-25-0 [chemicalbook.com]
• 2. CN101522184A - Thiourea compounds - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Redetermination of 1-benzyl-3-furoyl-1-phenyl­thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubility Optimization for 1-Benzyl-1-methyl-3-phenylthiourea (BMPT)

Ticket ID: BMPT-SOL-001 Status: Resolved Support Tier: Senior Application Scientist Topic: Resolving precipitation and solubility limits in aqueous assays.[1]

Executive Summary: The Hydrophobic Challenge

1-Benzyl-1-methyl-3-phenylthiourea (BMPT) presents a classic medicinal chemistry challenge: it possesses a highly lipophilic thiourea core flanked by aromatic rings (benzyl and phenyl) and a methyl group.[1] This structure lacks ionizable functional groups (like carboxylic acids or basic amines) within the physiological pH range, making pH adjustment an ineffective solubility strategy.

Users typically encounter "solvent shock"—immediate precipitation when diluting concentrated organic stocks (DMSO/Ethanol) into aqueous buffers.[1] This guide provides a validated workflow to transition BMPT from solid state to stable assay solution.

Physicochemical Profile (Estimated)

Property	Value / Characteristic	Implication
Molecular Weight	~256.37 g/mol	Small molecule, prone to crystallization.[1]
LogP (Predicted)	~3.5 - 4.2	Highly lipophilic; prefers cell membranes/plastics over water.[1]
Aqueous Solubility	< 50 µM (unformulated)	High risk of precipitation in standard media.[1]
Preferred Solvents	DMSO, DMF, Acetone	Excellent solubility (>50 mM).

Module 1: Master Stock Preparation (The Foundation)

Objective: Create a stable, high-concentration stock solution free of micro-crystals.

Protocol: DMSO Stock Generation

Why DMSO? Dimethyl sulfoxide (DMSO) is the industry standard because it disrupts the strong intermolecular hydrogen bonding typical of thioureas.

• Weighing: Weigh an amount of BMPT to achieve a target concentration of 10 mM to 50 mM .

  • Calculation: To make 1 mL of 50 mM stock, weigh ~12.8 mg of BMPT.

• Solvent Addition: Add anhydrous DMSO (Grade: Cell Culture/HPLC, >99.9%).

• Dissolution: Vortex vigorously for 30–60 seconds.

  • Troubleshooting: If visual particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Storage: Aliquot into amber glass vials (thioureas can be light-sensitive). Store at -20°C.

  • Warning: Avoid repeated freeze-thaw cycles, which induce crystal nucleation.[1]

Module 2: The "Anti-Crash" Dilution Strategy

The Problem: Direct addition of 100% DMSO stock to water causes a rapid polarity shift. The BMPT molecules aggregate faster than they can disperse, leading to precipitation (cloudiness).

The Solution: Use an Intermediate Dilution Step or a Cosolvent System .

Decision Tree: Choosing Your Dilution Method

Caption: Decision matrix for selecting the appropriate solubilization strategy based on required final concentration.

Method B: The Cosolvent Protocol (Recommended for In Vitro)

This method reduces the dielectric constant of the water, making it more "friendly" to the lipophilic BMPT.

Reagents:

• BMPT Stock (in DMSO)[1]

• PEG400 (Polyethylene Glycol 400)[1]

• Tween 80 (Polysorbate 80)[1]

• Assay Buffer (e.g., PBS)

Step-by-Step:

• Prepare Solvent Vehicle (2x Concentrate): Mix 10% DMSO + 40% PEG400 + 5% Tween 80 + 45% Water .

• Intermediate Dilution: Dilute your BMPT Master Stock 1:10 into this vehicle.

  • Result: A clear, stable intermediate solution.

• Final Dilution: Dilute the intermediate solution 1:10 (or greater) into your final Assay Buffer.

  • Mechanism:[1][2] The surfactant (Tween) and polymer (PEG) coat the BMPT molecules, preventing them from aggregating as the water content increases.

Module 3: Advanced Formulation (Cyclodextrins)

For very high concentrations or in vivo studies where organic solvents (DMSO/PEG) are toxic, Hydroxypropyl-

-Cyclodextrin (HP- -CD) is the gold standard for thiourea derivatives.[1]

Scientific Rationale: Thioureas fit well into the hydrophobic cavity of

-cyclodextrins.[1] The "host-guest" inclusion complex shields the hydrophobic phenyl/benzyl groups from water, rendering the complex water-soluble.

Protocol:

• Prepare a 20% (w/v) HP-

  -CD solution in PBS.[1]

• Add BMPT powder directly to this solution (avoiding DMSO entirely if possible).

• Stir vigorously at room temperature for 4–6 hours.

• Filter through a 0.22 µm filter to remove undissolved solid.[1]

• Validation: Analyze the filtrate by HPLC to determine the exact dissolved concentration.

Module 4: Troubleshooting FAQ

Q: My solution turns cloudy immediately upon adding the buffer. What happened? A: You triggered "Ostwald Ripening."[1] The rapid shift from DMSO to water caused the compound to nucleate.

• Fix: Do not squirt the DMSO stock directly into a large volume of buffer. Instead, place the buffer in a vortexing tube and add the DMSO stock dropwise while the buffer is already moving (dynamic mixing).

Q: Can I use Ethanol instead of DMSO? A: Yes, but with caution. Ethanol evaporates faster, potentially leaving crystal residues on pipette tips or plate lids. DMSO is preferred for stock stability, but Ethanol is acceptable if your assay is sensitive to DMSO toxicity.

Q: The compound sticks to the plastic tips. How do I stop this? A: This is "non-specific binding" due to the lipophilicity of BMPT.

• Fix: Use Low Retention pipette tips.[1] Alternatively, pre-wet the tip with the solvent vehicle before drawing up the compound.

Q: What is the maximum DMSO concentration cells can tolerate? A: typically 0.1% to 0.5% . If your solubility protocol requires 1% DMSO to keep BMPT in solution, you must run a "Vehicle Control" (cells + 1% DMSO only) to ensure the solvent isn't killing the cells.

References

• PubChem. (n.d.).[1] 1-Benzyl-3-phenylthiourea (Analog Reference).[1][3][4][5] National Library of Medicine.[1] Retrieved from [Link]

• Munteanu, et al. (2020).[1] Inclusion Complexes of Some Thiourea Derivatives in Cyclodextrins.[1] Molecules/Scribd.[1] Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (2025). Solubility Enhancement Techniques: A Comprehensive Review. Retrieved from [Link]

Sources

• 1. 1-Benzyl-3-phenyl-2-thiourea | C14H14N2S | CID 668300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-BENZOYL-3-PHENYLTHIOUREA | CAS 4921-82-8 [matrix-fine-chemicals.com]
• 5. 1-Benzyl-3-phenyl-2-thiourea | 726-25-0 [chemicalbook.com]

Optimizing reaction time for thiourea derivative formation

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Accelerating reaction kinetics for thiourea derivative formation.

Diagnostic Hub: The Optimization Decision Matrix

Before altering your protocol, identify the rate-limiting factor.

Optimizing thiourea formation (typically via the nucleophilic addition of an amine to an isothiocyanate) requires balancing nucleophilicity , steric hindrance , and solubility . Use this decision matrix to select the correct acceleration protocol for your specific substrate class.

Figure 1: Decision tree for selecting the optimal synthesis method based on reactant properties.

Accelerated Protocols (Tiered Solutions)

Protocol A: Nucleophilic Catalysis (Solution Phase)

Best for: Moderately deactivated amines or slight steric hindrance where thermal degradation is a concern.

The Science: A tertiary amine catalyst (like DMAP or DABCO) acts as a "proton shuttle" or activates the isothiocyanate, lowering the activation energy for the nucleophilic attack.

• Reagents:

  • Amine (1.0 equiv)[1][2]

  • Isothiocyanate (1.0 - 1.1 equiv)[1]

  • Catalyst: DABCO or DMAP (1–3 mol%)

  • Solvent: DCM or Acetonitrile (MeCN)

• Workflow:

  • Dissolve the amine and catalyst in MeCN.

  • Add isothiocyanate dropwise at 0°C (to prevent exotherm spikes).

  • Allow to warm to Room Temperature (RT).

  • Monitor: TLC should show completion in <30 mins (vs. 4-6 hours uncatalyzed).

  • Workup: Evaporate solvent; wash solids with dilute HCl (to remove catalyst) and water.

Protocol B: Microwave-Assisted Organic Synthesis (MAOS)

Best for: Highly unreactive amines (e.g., nitroanilines), bulky substrates, or high-throughput library generation.

The Science: Microwave irradiation provides direct dielectric heating, creating localized "hot spots" that accelerate the reaction rate significantly beyond conventional reflux [1].[3]

• Reagents:

  • Reactants (1:1 ratio)

  • Solvent: Ethanol or Isopropanol (High polarity absorbs MW energy efficiently).

• Workflow:

  • Place reactants in a specific microwave vial (do not use standard glassware).

  • Settings: Power 100-150W; Temperature 80–100°C; Time 5–10 minutes.

  • Cooling: Use compressed air cooling immediately post-reaction to induce precipitation.

• Data Comparison:

Parameter	Conventional Reflux	Microwave Method	Improvement Factor
Time	12 - 24 Hours	5 - 15 Minutes	~100x Faster
Yield	40 - 60%	85 - 95%	+40% Yield
Purity	Requires Recrystallization	Often Analytical Grade	Reduced Workup

(Data derived from comparative studies on bis-thiourea derivatives [1][2])

Protocol C: Mechanochemistry (Solvent-Free Ball Milling)

Best for: "Brick dust" substrates (insoluble reactants), Green Chemistry requirements, and quantitative yields.

The Science: Mechanical energy (impact and shear forces) disrupts the crystal lattice, exposing fresh surfaces and forcing molecules together without the solvation shell barrier. This is often termed "Click-Mechanochemistry" due to its high efficiency [3].

• Equipment: Vibratory Ball Mill (e.g., Retsch MM400) or Mortar & Pestle (for manual grinding).

• Workflow:

  • Combine solid amine and solid isothiocyanate (1:1 ratio) in a stainless steel jar.

  • Add one 10mm stainless steel ball.

  • Grind: 30 Hz for 10–20 minutes.

  • Workup: The resulting powder is usually pure product. Wash with water to remove any trace salts if applicable.

Troubleshooting FAQs

Q: My reaction stalls at 50% conversion. Adding more isothiocyanate doesn't help.

• Diagnosis: You are likely facing a reversible equilibrium or product inhibition.

• Fix: Switch to Protocol C (Mechanochemistry) . In solution, the thiourea product can sometimes hydrogen-bond with the amine, reducing its nucleophilicity. Solid-state grinding prevents this solvation effect and drives the reaction to completion [3].

Q: The product is forming as a sticky oil instead of a precipitate.

• Diagnosis: Impurities (unreacted isothiocyanate) are lowering the melting point.

• Fix: Perform a Trituration .[4] Dissolve the oil in a minimum amount of DCM, then slowly add cold Hexane or Diethyl Ether while stirring vigorously. This forces the thiourea to crash out as a solid while impurities stay in the mother liquor.

Q: I am seeing desulfurization (formation of urea or guanidine byproducts).

• Diagnosis: Overheating or presence of heavy metals. High temperatures (especially in reflux) can cause the sulfur to extrude.

• Fix: Lower the temperature and use Protocol A (Catalysis) to maintain rate at lower energy. Ensure all glassware is free of transition metals (which catalyze desulfurization).

Mechanistic Visualization

Understanding the nucleophilic attack is critical for troubleshooting electronic effects.

Figure 2: The rate-limiting step is the initial nucleophilic attack. Electron-withdrawing groups on the Amine slow this step, requiring Method B (Microwave) or C (Mechanochemistry) to overcome the energy barrier.

References

• Microwave vs. Reflux Synthesis of Bis-Thiourea Derivative. Source: ResearchGate / Asian Journal of Pharmaceutical Research. Key Finding: Microwave irradiation reduced reaction time from 24h to 10min and increased yield from 44% to 73%.

• A Comparative Guide to Conventional and Microwave-Assisted Synthesis. Source: BenchChem.[3][5][6] Key Finding: quantitative data comparing conventional heating vs. MAOS, highlighting volumetric heating advantages.

• Mechanochemical synthesis of thioureas, ureas and guanidines. Source: Beilstein Journal of Organic Chemistry (PMC). Key Finding: Solvent-free ball milling achieved quantitative yields in 10 minutes for substrates that were slow in solution.

• A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Source: Elsevier / Tetrahedron Letters. Key Finding: Validates the use of DMAP/DABCO catalysts for accelerating isothiocyanate-related chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Thiourea-Mediated Phase Transfer &amp; Anion-Binding Catalysis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Phase Transfer Catalysis (PTC) with Thioureas

Introduction: Defining the System

Welcome to the technical support interface. If you are here, your reaction is likely suffering from low conversion, poor enantiomeric excess (ee), or complete stagnation.

To troubleshoot effectively, we must first distinguish the mode of action . Thioureas in phase transfer systems operate via two distinct mechanisms. Identify your system below to proceed to the relevant diagnostics:

• Anion-Binding Catalysis (The "Schreiner" Mode): A neutral thiourea (e.g., Schreiner’s catalyst) solubilizes or activates an inorganic anion or a charged intermediate in a non-polar solvent via explicit hydrogen bonding (H-bonding).

• Bifunctional PTC (The Hybrid Mode): The catalyst contains both a quaternary ammonium/phosphonium site (for physical phase transfer) and a thiourea moiety (for anion recognition/activation).

Module 1: Reactivity & Kinetics Troubleshooting

Symptom: The reaction is stalled or significantly slower than reported literature values.

Diagnostic 1: Is your catalyst aggregating?

The Science: Unlike quaternary ammonium salts, thioureas are prone to self-association. In non-polar solvents (toluene, DCM), electron-deficient thioureas form "non-productive dimers" via intermolecular H-bonds. This resting state is catalytically dead.

• Check: Are you running at high concentration (>0.1 M)?

• Check: Is the catalyst precipitating or turning the solution cloudy?

• Solution:

  • Dilution: Lower the global concentration. Paradoxically, lowering the catalyst concentration can sometimes increase the turnover frequency (TOF) by shifting the equilibrium toward the active monomer.

  • Solvent Switch: If using strictly non-polar solvents, introduce a "disruptor" co-solvent (e.g., 5% CHCl₃) to break dimers, provided it doesn't compete for the substrate.

Diagnostic 2: Is the solvent competing for the catalyst?

The Science: Thioureas function by donating two H-bonds to the electrophile or anion.[1] Polar, H-bond accepting solvents (DMSO, DMF, THF, Acetone) will bind to the thiourea protons more strongly than your substrate, effectively poisoning the catalyst.

• The Test: Run a solvent screen.

• Data: Relative binding strengths (approximate inhibition potential):

  • Safe: Toluene < Xylene < DCM < Chloroform

  • Risky: Ether < EtOAc < Acetonitrile

  • Forbidden: DMSO, DMF, MeOH, Pyridine

Diagnostic 3: Anion Poisoning (The Counter-Ion Effect)

The Science: In PTC, the thiourea binds the anion. If your system includes a "hard" anion (Cl⁻, Br⁻) that binds too tightly to the thiourea, it may block the active site from the substrate.

• Solution: Switch to non-coordinating counter-ions if possible.

  • Avoid: Chlorides, Bromides (unless they are the reagent).

  • Prefer: Tetrafluoroborates (

    ), Hexafluorophosphates ( ), or large lipophilic sulfonates.

Module 2: Enantioselectivity Troubleshooting

Symptom: Good conversion, but the product is racemic or has low ee.

Diagnostic 1: The "Background Reaction"

The Science: In PTC, there is often an uncatalyzed background reaction occurring at the liquid-liquid interface or in the bulk aqueous phase. If the uncatalyzed rate is competitive with the catalyzed rate, ee drops.

• The Test: Run a "Blank" experiment (all reagents except the catalyst).

• Analysis:

  • If Blank Yield > 5% within the reaction time: You have a background issue.

• Solution:

  • Temperature: Lower the temperature (e.g., -20°C to -78°C). The catalyzed pathway usually has a lower activation energy (

    ) than the background reaction; cooling suppresses the background more than the catalyzed route.

  • Phase Ratio: Reduce the volume of the aqueous phase to minimize the interfacial area available for the uncatalyzed reaction.

Diagnostic 2: Water Interference

The Science: While thioureas are "water-tolerant," water molecules can bridge the thiourea and the substrate, altering the transition state geometry.

• Solution:

  • Add molecular sieves (4Å) to the organic phase.

  • Use solid reagents (solid-liquid PTC) instead of aqueous solutions (liquid-liquid PTC) where possible. potassium carbonate (

    ) or cesium hydroxide ( ) are often used in solid-liquid thiourea PTC.

Module 3: Experimental Protocols

Protocol A: The "Rescue" Screen for Stalled Reactions

Use this workflow when a reaction yields <10% conversion after 24 hours.

• Concentration Gradient: Prepare three vials.

  • Vial A: 0.05 M (Standard)

  • Vial B: 0.01 M (Dilute - tests for aggregation)

  • Vial C: 0.20 M (Concentrated - tests for kinetic order)

• Add Additive: To each vial, add 10 mol% of a non-coordinating salt (e.g., Tetrabutylammonium hexafluorophosphate,

  ). This increases ionic strength and can dissociate tight ion pairs.

• Sonication: Sonicate for 5 minutes to ensure interface dispersion (if biphasic).

• Monitoring: Check TLC/HPLC at 1 hour and 6 hours.

  • Result: If Vial B is fastest, you have an aggregation problem.

  • Result: If all are dead, check for "Catalyst Poisoning" (e.g., trace amines or basic impurities).

Quantitative Data: Solvent Compatibility Matrix

Solvent Class	Representative	Dielectric Constant ( )	H-Bond Acceptance	Suitability for Thiourea PTC
Aromatic	Toluene	2.38	Low	Excellent (Promotes tight ion pairing)
Chlorinated	DCM /	8.93 / 4.81	Low-Med	Good (Solubilizes catalyst, prevents aggregation)
Ethereal	THF /	7.58 / 4.33	High	Poor (Competes for H-bonds)
Polar Aprotic	DMSO / DMF	46.7 / 36.7	Very High	Critical Failure (Deactivates catalyst)

Module 4: System Visualization

Diagram 1: The Aggregation-Activation Balance

This diagram illustrates the central tension in thiourea catalysis: the equilibrium between the active monomer and the inactive dimer, and how solvent/substrate interaction shifts this balance.

Caption: The equilibrium between the inactive dimer (red) and active monomer (green). Polar solvents (yellow) act as inhibitors by sequestering the monomer.

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow to diagnose low yield or selectivity.

Caption: Step-by-step diagnostic workflow for isolating kinetic vs. selectivity failures in thiourea PTC systems.

Frequently Asked Questions (FAQs)

Q: Can I use thiourea catalysts in aqueous biphasic systems? A: Yes, but design matters. Simple thioureas (like Schreiner's) are lipophilic and stay in the organic phase. They rely on the anion entering the organic phase. For true interfacial catalysis, consider bifunctional catalysts (e.g., Takemoto’s or Maruoka’s derivatives) which possess a quaternary ammonium tag to anchor the catalyst at the interface or shuttle it between phases [1].

Q: My reaction works in DCM but fails in Toluene. Why? A: This is the classic "Solubility vs. Aggregation" trap. While Toluene is electronically better (non-coordinating), your catalyst or substrate might be insoluble, or the catalyst might be forming tight dimers.

• Fix: Try a Toluene/DCM (9:1) mixture. This often maintains the non-polar benefit while breaking up aggregates [2].

Q: How do I remove the thiourea catalyst after the reaction? A: Most thiourea catalysts are highly lipophilic.

• Flash Chromatography: They usually elute slowly compared to non-polar products.

• Chemical Scavenging: If your catalyst has a basic amine (bifunctional), wash the organic layer with weak acid (1M HCl) to protonate and extract it into the aqueous phase (warning: verify product stability first).

References

• Takemoto, Y. (2005). Recognition and activation by ureas and thioureas: stereoselective reactions using bifunctional organocatalysts.[1][2] Organic & Biomolecular Chemistry, 3(24), 4299-4306.

• Kotke, M., & Schreiner, P. R. (2006).[3] Acid-free organocatalytic acetalization. Tetrahedron, 62(2-3), 434-439.

• Zhang, Z., & Schreiner, P. R. (2009). (Thio)urea organocatalysis—What can be learnt from anion recognition? Chemical Society Reviews, 38(4), 1187-1198.

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society, 125(42), 12672-12673.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thiourea and squaramide organocatalysts for the asymmetric total synthesis of natural compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00800J [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Thiourea Libraries

Executive Summary & Chemical Context

The Issue: In the synthesis of thioureas via the condensation of primary amines and isothiocyanates (

), the isothiocyanate (ITC) is often used in excess to drive the reaction to completion. However, residual ITCs are electrophilic, toxic, and can be difficult to separate from the product due to overlapping solubility profiles.

The Solution Hierarchy: We recommend three distinct workflows depending on your scale and resources.

• Solid-Phase Scavenging: Best for high-throughput/parallel synthesis (10 mg – 500 mg).

• Chemical Quenching (Phase-Switch): Best for scale-up (>1 g) or cost-sensitive workflows.

• Chromatography/Recrystallization: Best for difficult separations where chemical methods fail.

Module 1: Solid-Phase Scavenging (High-Throughput Standard)

Recommended For: Medicinal chemistry libraries, small-scale reactions (<500 mg).

The Mechanism

We utilize a polymer-supported amine (typically PS-Trisamine or PS-Aminomethyl ). The resin-bound amine acts as a nucleophile, attacking the electrophilic carbon of the unreacted ITC. This covalently tethers the impurity to the solid bead, allowing the pure thiourea product to be eluted by simple filtration.

Workflow Diagram

Figure 1: Workflow for solid-phase scavenging of electrophilic impurities.

Protocol: PS-Trisamine Scavenging[1]

• Calculate Load: Determine the theoretical excess of ITC (e.g., if 0.2 mmol excess ITC was used).

• Resin Addition: Add 3 equivalents of PS-Trisamine resin relative to the excess ITC.

  • Note: Standard loading is usually ~3.0–4.0 mmol/g.

• Solvent Check (Critical): Ensure the reaction solvent swells the resin.

  • Good Solvents: DCM, THF, DMF, 1,2-Dichloroethane.

  • Bad Solvents: Water, Methanol, Hexanes (Resin collapses; sites become inaccessible).

• Agitation: Shake or stir gently at room temperature for 4–16 hours.

  • Tip: Do not use magnetic stir bars with resin; they pulverize the beads, clogging filters. Use an orbital shaker.

• Filtration: Filter through a fritted syringe or Buchner funnel. Wash the resin cake with DCM (2x) to recover any non-specifically absorbed product.

• Concentration: Evaporate the filtrate to obtain the pure thiourea.

Module 2: Chemical Quenching (Phase-Switch Strategy)

Recommended For: Scale-up (>1 g) or when scavenger resins are unavailable.

The Mechanism

We react the excess lipophilic ITC with a water-soluble amine, such as 3-(Dimethylamino)-1-propylamine (DMAPA) . This converts the ITC into a basic thiourea derivative. An acidic aqueous wash then protonates this basic tail, pulling the impurity into the water layer while your desired product (neutral thiourea) remains in the organic layer.

Protocol: DMAPA Quench

• Quenching: To the crude reaction mixture (in DCM or EtOAc), add 1.5 equivalents of DMAPA (relative to the excess ITC).

• Reaction: Stir at room temperature for 30–60 minutes.

  • Validation: TLC should show the disappearance of the ITC spot (usually high

    ) and the appearance of a baseline spot (the basic thiourea).

• Workup:

  • Wash the organic phase with 10% aqueous HCl or 1M citric acid (2x).

  • Chemistry: The DMAPA-ITC adduct is protonated (

    ) and moves to the aqueous phase.

• Isolation: Wash with brine, dry over

  , and concentrate.

Module 3: Chromatography & Recrystallization

Recommended For: Difficult separations where chemical modification is not possible.

Flash Chromatography Guide

Thioureas are significantly more polar than isothiocyanates due to their ability to act as both hydrogen bond donors and acceptors.

Component	Polarity	TLC Behavior (Normal Phase)	Recommended Mobile Phase
Isothiocyanate (ITC)	Low	High (near solvent front)	100% Hexanes 5% EtOAc
Thiourea (Product)	High	Low to Mid	20% 60% EtOAc in Hexanes

Troubleshooting "Streaking": Thioureas often "streak" on silica due to strong interaction with silanols.

• Fix: Add 1% MeOH or 0.5% Triethylamine to your mobile phase to sharpen the bands.

Recrystallization

If the thiourea is a solid, this is the cheapest purification method.

• Solvent System: Ethanol (hot) or EtOH/Water mixtures.

• Logic: ITCs are generally oils or low-melting solids with high solubility in organics. Thioureas have high lattice energy (crystal packing). Cooling a saturated ethanolic solution often precipitates the thiourea while ITC remains in the mother liquor.

Troubleshooting & FAQs

Q1: I used the scavenger resin, but the ITC peak is still visible by LC-MS. Why?

Root Cause 1: Solvent Incompatibility. Did you run the reaction in MeOH or water? Polystyrene resins do not swell in these solvents, meaning the inner reactive sites were hidden.

• Correction: Evaporate and re-dissolve in DCM or THF before adding resin. Root Cause 2: Kinetics. Sterically hindered ITCs (e.g., tert-butyl ITC) react slowly with solid-phase amines.

• Correction: Increase temperature to 40°C or increase incubation time to 24 hours.

Q2: My thiourea product is water-soluble. Can I use the "Chemical Quenching" method?

No. If your product is water-soluble, the acid wash in Module 2 will extract both the impurity and your product.

• Correction: Use Module 1 (Resin Scavenging). Since the resin is solid and removed by filtration, it does not rely on liquid-liquid extraction.[1]

Q3: How do I visualize ITCs on TLC? They aren't showing up under UV.

Aliphatic ITCs have weak UV absorbance.

• Correction: Use Iodine Stain (ITCs turn brown/yellow) or Vanillin Stain (requires heating). Note that thioureas are also UV active and usually stain strongly with PMA (Phosphomolybdic Acid).

Q4: Can I use simple ammonia to quench the ITC?

Yes, but it is less efficient for separation. Ammonia converts ITC to a primary thiourea (

). This byproduct is often neutral and polar, making it difficult to separate from your desired product by extraction. The DMAPA (tertiary amine) method is superior because it introduces a "handle" (the basic amine) for acid extraction.

References

• Biotage . (n.d.). Solid-Supported Reagents and Scavengers.[1] Retrieved from [Link]

  • Context: Authoritative guide on resin swelling solvents and equivalents for PS-Trisamine.
• Kaldor, S. W., Siegel, M. G., Fritz, J. E., Dressman, B. A., & Hahn, P. J. (1996). Use of Solid Supported Nucleophiles and Electrophiles for the Purification of Non-Peptide Small Molecule Libraries. Tetrahedron Letters, 37(40), 7193-7196. Context: Seminal paper establishing the "catch and release" and scavenging methodologies in parallel synthesis.
• Context: General protocols for resin loading and kinetics.
• Context: Confirmation of flash chromatography gradients and recrystalliz

Sources

• 1. sopachem.com [sopachem.com]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Interpretation of 1-Benzyl-1-methyl-3-phenylthiourea

The following guide provides an in-depth technical comparison and interpretation of the 1H NMR spectrum of 1-Benzyl-1-methyl-3-phenylthiourea . It is designed for researchers requiring rigorous structural verification and differentiation from analogous side-products.

Executive Summary

1-Benzyl-1-methyl-3-phenylthiourea is a trisubstituted thiourea derivative often synthesized as a scaffold for organocatalysts or metal-complexing ligands. Its NMR signature is distinct from its disubstituted parent (1-Benzyl-3-phenylthiourea ) primarily due to the loss of N-H coupling at the benzyl position and the appearance of rotameric resonance effects typical of N,N-disubstituted thioamides.

This guide compares the target molecule against its non-methylated analogue to establish a self-validating interpretation protocol.

Structural Logic & Theoretical Prediction

To interpret the spectrum accurately, one must understand the electronic environment imposed by the thiocarbonyl (C=S) group.

The Core Structure[1]

• Central Core: Thiourea (N-C(=S)-N).[1] The C=S bond is highly anisotropic, deshielding adjacent protons more than a carbonyl (C=O) group.

• N1 Position (Trisubstituted): Bears a Methyl group and a Benzyl group.

  • Consequence: No N-H proton here. The Benzyl -CH₂- protons appear as a singlet (no vicinal coupling to NH).

• N3 Position (Disubstituted): Bears a Phenyl ring and one Proton (NH) .

  • Consequence: The NH proton is acidic and typically appears downfield (>8.0 ppm), often broadened by quadrupole relaxation of the nitrogen or exchange with solvent.

Rotamerism (The "Hidden" Complexity)

Unlike ureas, thioureas possess a significant rotational barrier (~10-15 kcal/mol) around the C-N bonds due to the significant double-bond character of the resonance hybrid.

• Observation: At room temperature (25°C), the N-Methyl and N-Benzyl signals may appear broadened or split into two unequal populations (E and Z rotamers).

• Validation: Heating the sample (VT-NMR to 50-60°C) typically causes these peaks to coalesce into sharp singlets, confirming the dynamic process.

Comparative Analysis: Target vs. Analogue

The most robust way to confirm the structure is by comparing it to 1-Benzyl-3-phenylthiourea (the non-methylated precursor or byproduct).

Table 1: Chemical Shift Comparison (CDCl₃, 400 MHz)

Note: Values are representative ranges based on electronic environment and literature analogues.

Feature	Target: 1-Benzyl-1-methyl-3-phenylthiourea	Analogue: 1-Benzyl-3-phenylthiourea	Diagnostic Difference
N-Methyl (-CH₃)	δ 3.20 – 3.50 ppm (Singlet)	Absent	Primary confirmation of methylation.
Benzyl (-CH₂-)	δ 5.30 – 5.60 ppm (Singlet)	δ 4.80 – 5.00 ppm (Doublet, J ≈ 6 Hz)	Target is a singlet (no NH coupling); Analogue is a doublet (couples to NH).
NH Proton(s)	1H (Broad Singlet, ~8.0-9.0 ppm)	2H (Two distinct broad signals)	Target has only one NH (N3-H). Analogue has two (N1-H, N3-H).
Aromatic Region	Multiplet (10H), δ 7.2 – 7.5 ppm	Multiplet (10H), δ 7.2 – 7.5 ppm	Minimal difference; not diagnostic.
13C C=S Shift	δ ~180.0 ppm	δ ~181.0 ppm	C=S is highly characteristic for both.

Table 2: Solvent Effects (CDCl₃ vs. DMSO-d₆)

Solvent choice drastically affects the visibility of the Thioamide NH proton.

Solvent	NH Appearance	Benzyl -CH₂- Appearance	Rotamer Visibility
CDCl₃	Broad, often weak (δ 7.8 – 8.5 ppm). May be lost in baseline if dry.	Sharp Singlet (or broadened by rotation).	High. Distinct rotamers often visible.
DMSO-d₆	Sharp, distinct Singlet (δ 9.5 – 10.0 ppm). Downfield shift due to H-bonding.	Sharp Singlet.	Low. Polar solvent often speeds up rotation/coalescence.

Visualized Structural Assignments

The following diagram illustrates the specific proton assignments and the rotameric equilibrium that defines the NMR lineshape.

Caption: Structural breakdown of 1-Benzyl-1-methyl-3-phenylthiourea showing expected chemical shifts and the influence of restricted rotation on signal shape.

Experimental Protocol: Synthesis & Sample Prep

To ensure the spectrum you are interpreting is valid, the synthesis must be controlled. The following protocol minimizes the formation of the symmetric byproduct (1,3-diphenylthiourea) which can confuse interpretation.

Synthesis Workflow (Self-Validating)

Reaction: Phenyl isothiocyanate + N-Methylbenzylamine → Product

• Stoichiometry: Dissolve Phenyl isothiocyanate (1.0 eq) in anhydrous DCM (0.5 M concentration).

• Addition: Add N-Methylbenzylamine (1.1 eq) dropwise at 0°C. Note: Using a slight excess of amine ensures complete consumption of the isothiocyanate, which is difficult to remove.

• Monitoring: Stir at Room Temp for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product will be more polar than the starting isothiocyanate.

• Workup: Evaporate solvent. Recrystallize from Ethanol/Water to remove any unreacted amine.

NMR Sample Preparation[3]

• Mass: 10-15 mg of dried solid.

• Solvent: 0.6 mL CDCl₃ (for structural confirmation) or DMSO-d₆ (if NH detection is critical).

• Tube: Standard 5mm NMR tube.

• Acquisition: 16 scans minimum.

Detailed Interpretation Guide

Region 1: Aliphatic Zone (3.0 – 6.0 ppm)

This is the "Fingerprint" region for this specific molecule.

• The Methyl Singlet (~3.3 ppm): Look for a sharp singlet integrating to 3H. If this peak is split into two unequal singlets (e.g., 3.25 and 3.35 ppm) with a ratio of 4:1 or similar, do not discard the sample . This indicates the presence of E/Z rotamers.

• The Benzyl Singlet (~5.4 ppm): This peak is significantly deshielded compared to a standard benzyl amine (~3.8 ppm) due to the electron-withdrawing nature of the C=S bond. Crucial Check: Ensure this is a singlet. If it is a doublet, you have likely synthesized the non-methylated analogue (using benzylamine instead of N-methylbenzylamine).

Region 2: Aromatic Zone (7.0 – 7.6 ppm)[4]

• Integration: Should integrate to 10H total (5 from N-Phenyl + 5 from Benzyl).

• Pattern: Typically a complex multiplet. The protons ortho to the thiourea group on the N-Phenyl ring may appear slightly downfield from the others.

Region 3: The "Wandering" NH (8.0 – 10.0 ppm)

• In CDCl₃: The NH is often broad and may drift depending on concentration (H-bonding). It typically appears around 8.0-8.5 ppm.

• In DMSO-d₆: The NH becomes a sharp, distinct singlet shifted downfield to ~9.5-10.0 ppm. This is the most reliable way to quantify the NH proton.

Troubleshooting & Validation

Problem: I see double peaks for the Methyl and Benzyl groups.

• Cause: Restricted rotation around the C-N bond (Rotamers).

• Solution: Run a Variable Temperature (VT) NMR experiment. Heat the probe to 55°C. If the double peaks coalesce into single sharp peaks, the sample is pure. If they remain distinct, you have a mixture of impurities.

Problem: The Benzyl peak is a doublet.

• Cause: Contamination with 1-Benzyl-3-phenylthiourea (secondary amine starting material was used or demethylation occurred).

• Solution: Check the integration of the Methyl peak. If absent, the synthesis failed.

References

• RSC Advances (2014) . Photocatalytic synthesis of unsymmetrical thioureas. (Provides 13C NMR confirmation of the 1-benzyl-1-methyl-3-phenylthiourea skeleton).

• SpectraBase . 1-Benzyl-3-phenylthiourea 1H NMR Data. (Used for comparative analogue baseline).

• Journal of Organic Chemistry . Restricted Rotation in Thioamides and Thioureas. (Theoretical grounding for rotameric splitting).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Comparative Mass Spectrometry Fragmentation Guide: 1-Benzyl-1-methyl-3-phenylthiourea

Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and DMPK Scientists Focus: Structural Elucidation, Fragmentation Mechanics, and Derivative Benchmarking

Executive Summary

In drug development and metabolic profiling, thiourea derivatives serve as critical scaffolds for antiviral and anticancer agents. 1-Benzyl-1-methyl-3-phenylthiourea (BMPT) represents a specific structural subclass where N-methylation alters the "mobile proton" landscape, distinctively changing its mass spectrometric behavior compared to its non-methylated analogs.

This guide provides a technical comparison of BMPT’s fragmentation under Electrospray Ionization (ESI-MS/MS) and Electron Impact (EI) conditions. By contrasting BMPT with 1-Benzyl-3-phenylthiourea (BPT) and the urea analog 1-Benzyl-1-methyl-3-phenylurea (BMPU) , we establish a self-validating protocol for identifying this moiety in complex biological matrices.

Key Insight: The N1-methyl group in BMPT acts as a "fragmentation blocker" for specific hydrogen-transfer rearrangements (e.g., H2S loss), making the cleavage to protonated N-methylbenzylamine (m/z 122) the diagnostic signature, unlike the isothiocyanate-dominated spectra of non-methylated thioureas.

Technical Specifications & Structural Logic

Feature	Specification
Compound Name	1-Benzyl-1-methyl-3-phenylthiourea
Abbreviation	BMPT
Formula	C₁₅H₁₆N₂S
Exact Mass	256.1034 Da
[M+H]⁺ (ESI)	257.1112 m/z
Core Moiety	Thiourea (>N-C(=S)-N<)
Key Substituents	N1: Benzyl, Methyl (Tertiary amine character) N3: Phenyl (Secondary amine character)

The "Methyl Blockade" Hypothesis

In standard thioureas (e.g., BPT), fragmentation is driven by the migration of a proton from nitrogen to sulfur (thiol-tautomerism), facilitating the loss of H₂S or SH radicals.

• In BMPT: The N1 position is fully substituted (Benzyl + Methyl). It cannot donate a proton to the sulfur.

• Consequence: The fragmentation energy is funneled almost exclusively into C-N bond cleavage , yielding a cleaner, more predictable spectrum dominated by amine fragments.

Comparative Fragmentation Analysis

This section contrasts BMPT with its primary alternatives to demonstrate its unique spectral fingerprint.

Comparison 1: Methylated (BMPT) vs. Non-Methylated (BPT)

Context: Distinguishing between a parent drug (BMPT) and its N-demethylated metabolite (BPT).

Parameter	1-Benzyl-1-methyl-3-phenylthiourea (BMPT)	1-Benzyl-3-phenylthiourea (BPT)
Precursor Ion	m/z 257 ([M+H]⁺)	m/z 243 ([M+H]⁺)
Dominant Mechanism	Direct C-N Cleavage (Charge retention on basic amine)	H-Transfer / Rearrangement (Loss of NH₃, H₂S)
Primary Fragment	m/z 122 (N-methylbenzylamine cation)	m/z 91 (Tropylium) or m/z 136 (PhNHCS⁺)
Diagnostic Loss	Neutral loss of Phenyl Isothiocyanate (135 Da)	Neutral loss of H₂S (34 Da) or NH₃ (17 Da)
Spectral Complexity	Low (Single dominant pathway)	High (Multiple rearrangement products)

Comparison 2: Thiourea (BMPT) vs. Urea Analog (BMPU)

Context: Differentiating the sulfur-containing drug from its oxidative metabolite (desulfurization).

Parameter	Thiourea (BMPT)	Urea (BMPU)
Precursor Ion	m/z 257	m/z 241 (O replaces S, -16 Da)
Bond Stability	C=S bond is weaker; fragments at lower Collision Energy (CE).	C=O bond is stronger; requires higher CE.
Fragment Ion	m/z 122 (Dominant)	m/z 122 (Present but often lower intensity)
Secondary Ions	m/z 91 (Tropylium)	m/z 106 (Benzoyl cation if rearrangement occurs)

Mechanistic Visualization (ESI-MS/MS)

The following diagram illustrates the divergent pathways. The "Methyl Blockade" prevents Pathway B (H-Transfer), forcing the molecule down Pathway A (C-N Cleavage).

Caption: ESI-MS/MS Fragmentation Pathway of 1-Benzyl-1-methyl-3-phenylthiourea. The methyl group on N1 directs fragmentation towards the formation of the protonated N-methylbenzylamine ion (m/z 122).

Experimental Protocol: Self-Validating Workflow

To confirm the identity of BMPT in a sample, follow this step-by-step LC-MS/MS protocol. This workflow includes a "Crosstalk Check" to ensure you are not misidentifying the urea analog or the demethylated metabolite.

Step 1: Source Optimization (ESI+)

• Solvent: 50:50 Acetonitrile:Water + 0.1% Formic Acid. (Acidic pH is crucial to protonate the amine).

• Flow Rate: 0.3 mL/min.

• Capillary Voltage: 3.0 - 3.5 kV.

• Source Temp: 300°C (Thioureas are thermally sensitive; avoid excessive heat to prevent in-source degradation to ureas).

Step 2: MS/MS Acquisition

• Precursor Isolation: Select m/z 257.1 (Isolation width 1.0 Da).

• Collision Energy (CE) Ramp:

  • 10-20 eV: Observe the appearance of m/z 122 (Base Peak).

  • 30-40 eV: Observe the appearance of m/z 91 (Tropylium) and m/z 65 (Cyclopentadienyl).

• Validation Check: If you see m/z 240 (loss of NH3) or m/z 223 (loss of H2S), STOP . You likely have the non-methylated analog (BPT) or a different isomer. BMPT should not show strong neutral loss of H2S.

Step 3: Data Interpretation Table

Use this table to interpret your specific peaks:

Observed m/z	Identity	Origin	Validation Status
257	[M+H]⁺	Parent	Confirmed BMPT
122	[PhCH₂NH₂CH₃]⁺	N-methylbenzylamine	Primary Diagnostic (Must be Base Peak)
136	[PhNHCSH]⁺	Thioformanilide	Minor peak (Charge retention on phenyl side is rare)
91	[C₇H₇]⁺	Tropylium	Secondary confirmation (Benzyl group present)
119	[PhNCO+H]⁺	Phenyl Isocyanate	Warning: Indicates Urea contamination (BMPU)

References

• Fragmentation of Substituted Thioureas

  • Title: Fragmentation reactions of thiourea- and urea-compounds examined by tandem MS and theory.[1]

  • Source: International Journal of Mass Spectrometry (via ResearchG

  • Link:

• Mechanisms of N-Benzyl Fragmentation

  • Title: Proposed mechanism for fragmentations of protonated N-benzyl compounds.[2]

  • Source: ResearchG

  • Link:

• General ESI-MS of Thioureas

  • Title: Fragmentation reactions of singly and doubly protonated thiourea-substituted cyclams.[3]

  • Source: Journal of Mass Spectrometry (PubMed).[4]

  • Link:

• In-Source Fragmentation Risks

  • Title: Strategies for Mitigating In-Source Fragment
  • Source: USP (United St

  • Link:

Sources

• 1. Sci-Hub. Fragmentation reactions of thiourea- and urea-compounds examined by tandem MS-, energy-resolved CID experiments, and theory / International Journal of Mass Spectrometry, 2012 [sci-hub.box]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation reactions of singly and doubly protonated thiourea- and sugar-substituted cyclams and their transition-metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]

Comparative Technical Guide: 1-Benzyl-1-methyl-3-phenylthiourea vs. Diphenylthiourea

Executive Summary

This guide provides an in-depth technical comparison between 1-Benzyl-1-methyl-3-phenylthiourea (BMPTU) and the industry-standard 1,3-Diphenylthiourea (DPTU) . While both compounds share a thiourea core, their functional utility diverges significantly due to their substitution patterns.

• Diphenylthiourea (DPTU): A symmetrical, disubstituted thiourea acting as a potent double hydrogen-bond donor . It is widely used as a vulcanization accelerator, a precursor for heterocycle synthesis, and a reference organocatalyst.

• 1-Benzyl-1-methyl-3-phenylthiourea (BMPTU): An unsymmetrical, trisubstituted thiourea. The methylation of the benzylic nitrogen removes one hydrogen-bond donor site, fundamentally altering its catalytic activity, solubility profile, and metal-coordination geometry.

This guide analyzes these differences through structural mechanics, synthesis protocols, and application performance.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

The primary distinction lies in the nitrogen substitution. DPTU retains two secondary amines (

), whereas BMPTU contains one secondary amine and one tertiary amine ( ).

Feature	1-Benzyl-1-methyl-3-phenylthiourea (BMPTU)	1,3-Diphenylthiourea (DPTU)
CAS Number	36339-39-6	102-08-9
Molecular Formula
Molecular Weight	256.37 g/mol	228.31 g/mol
Structure Type	Unsymmetrical, Trisubstituted	Symmetrical, Disubstituted
H-Bond Donors	1 (Single Site)	2 (Dual Site - "Pincer")
Solubility	High in DCM, Acetone, DMSO; Moderate in EtOH	Soluble in DMSO, Acetone; Low in Water/Hexane
pKa (Predicted)	~13.5 (Thioamide proton)	~13.2 (Thioamide protons)
Key Application	Ligand for metal complexes, Steric modulator	Organocatalyst, Vulcanization accelerator

Structural Analysis & Mechanistic Implications[5]

The performance difference between these two molecules is dictated by their ability to interact with substrates via Hydrogen Bonding (H-bonding).

The "Double Donor" Effect

Thiourea organocatalysis relies on the double H-bond donor motif. DPTU can activate electrophiles (like carbonyls or imines) by forming a dual-hydrogen bond, stabilizing the transition state. BMPTU, lacking the second proton, cannot perform this activation efficiently.

Figure 1: Mechanistic comparison showing the dual-activation capability of DPTU versus the sterically hindered, single-donor mode of BMPTU.

Synthesis Protocols

The synthesis of BMPTU requires an unsymmetrical approach to prevent the formation of symmetrical byproducts.

Protocol A: Synthesis of 1-Benzyl-1-methyl-3-phenylthiourea (BMPTU)

Objective: Selective formation of trisubstituted thiourea. Mechanism: Nucleophilic addition of a secondary amine to an isothiocyanate.

Reagents:

• Phenyl isothiocyanate (1.0 eq)[1]

• -Methylbenzylamine (1.0 eq)

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of

  -Methylbenzylamine in 20 mL of anhydrous MeCN.

• Addition: Cool the solution to 0°C in an ice bath. Add 10 mmol of Phenyl isothiocyanate dropwise over 15 minutes.

  • Note: The reaction is exothermic. Control temperature to prevent side reactions.

• Reaction: Remove the ice bath and stir at room temperature (

  ) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 4:1).

• Workup: Evaporate the solvent under reduced pressure. The residue will likely be a viscous oil or semi-solid.

• Purification: Recrystallize from Ethanol/Water (9:1) or perform flash column chromatography if high purity is required.

• Yield: Expected yield 85–95%.

Protocol B: Synthesis of Diphenylthiourea (DPTU)

Objective: Formation of symmetrical disubstituted thiourea.

Reagents:

• Aniline (2.0 eq)

• Carbon Disulfide (

  ) (1.0 eq) - Traditional route OR Phenyl isothiocyanate (1.0 eq) + Aniline (1.0 eq) - Modern route.

Modern Procedure (Isothiocyanate Route):

• Dissolve 10 mmol Aniline in Ethanol.

• Add 10 mmol Phenyl isothiocyanate.

• Reflux for 1 hour. DPTU precipitates almost immediately upon cooling due to low solubility in ethanol.

• Filter and wash with cold ethanol.

Performance Comparison

Catalytic Activity (Organocatalysis)

• DPTU: High activity. The two N-H protons form a "pincer" around Lewis basic sites (carbonyls, nitro groups), lowering activation energy. It is a standard reference for hydrogen-bonding catalysis.

• BMPTU: Negligible activity for standard H-bond activation. The methyl group on the nitrogen eliminates the second donor site. However, BMPTU can serve as a chiral ligand precursor (if the benzyl group is substituted chirally) for metal coordination, where the sulfur atom acts as the primary donor.

Corrosion Inhibition

Thioureas are excellent corrosion inhibitors for steel in acid media due to the adsorption of the sulfur atom onto the metal surface.

• DPTU: Effective but limited by solubility in aqueous acid media.

• BMPTU: The addition of the hydrophobic Benzyl and Methyl groups increases the molecular footprint.

  • Hypothesis: BMPTU may offer better surface coverage (steric shielding) than DPTU, provided it can be solubilized (requires co-solvent like ethanol). The tertiary amine nitrogen also offers a different protonation site compared to the secondary amines in DPTU.

Biological Activity[1][5][6]

• DPTU: Known for antiviral and anticancer properties, but often suffers from poor bioavailability.

• BMPTU: The methylation increases lipophilicity (LogP), potentially improving membrane permeability. The lack of the second N-H bond makes it resistant to certain metabolic desulfurization pathways that require tautomerization to the thiol form (which is easier in disubstituted thioureas).

Experimental Validation: Spectroscopic Identification

To verify the synthesis of BMPTU vs. DPTU, Nuclear Magnetic Resonance (NMR) is the gold standard.

Spectroscopic Feature	BMPTU (Target)	DPTU (Reference)
NMR (NH Signal)	1 Signal (~8.0–9.0 ppm, broad singlet)	2 Signals (or 1 integration of 2H if symmetrical)
NMR (Methyl)	Singlet (~3.0–3.5 ppm)	Absent
NMR (Benzyl)	Methylene Singlet (~4.8–5.2 ppm)	Absent
NMR (C=S)	~180–182 ppm	~178–180 ppm

Self-Validating Check: If your product shows two exchangeable protons (

shake) or lacks the methyl singlet, the synthesis of BMPTU failed (likely formed a byproduct or used wrong amine).

References

• ChemicalBook. (2026). 1-Benzyl-3-phenyl-2-thiourea Properties and Applications. (Note: Reference for the related disubstituted analog BPTU).

• Royal Society of Chemistry. (2025). Photocatalytic synthesis of unsymmetrical thioureas (Supporting Info). (Contains specific characterization data for 1-Benzyl-1-methyl-3-phenylthiourea).

• LookChem. (2026). N-Methylbenzylamine and its derivatives including CAS 36339-39-6.[2]

• PubChem. (2026). 1-Benzyl-3-phenylthiourea Compound Summary.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cas 103-67-3,N-Methylbenzylamine | lookchem [lookchem.com]

A Researcher's Guide to Comparing the Catalytic Activity of Substituted Thioureas in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal organocatalyst is a critical step in the efficient synthesis of chiral molecules. Substituted thioureas have emerged as a powerful class of organocatalysts, prized for their ability to promote a wide range of asymmetric transformations with high stereoselectivity.[1][2][3] This guide provides a comprehensive framework for the comparative evaluation of substituted thiourea catalysts, grounded in established experimental protocols and mechanistic understanding. We will delve into the causality behind experimental design, ensuring a robust and self-validating approach to catalyst assessment.

The efficacy of thiourea catalysts stems from their capacity to act as hydrogen-bond donors, activating electrophiles and orchestrating the stereochemical outcome of a reaction.[1][4] In particular, bifunctional thioureas, which feature a Lewis basic moiety in addition to the thiourea group, can simultaneously activate both the nucleophile and the electrophile, leading to enhanced reactivity and stereocontrol.[1][5][6] The electronic and steric nature of the substituents on the thiourea backbone plays a pivotal role in modulating its catalytic activity and selectivity.[7][8]

This guide will utilize the asymmetric Michael addition of a 1,3-dicarbonyl compound to a nitroolefin as a model reaction to compare the performance of a selection of structurally diverse, commercially available chiral thiourea catalysts. This reaction is a cornerstone of carbon-carbon bond formation and is well-documented to be effectively catalyzed by thioureas.[1][5][9]

The Catalytic Cycle: A Mechanistic Overview

The catalytic prowess of bifunctional thioureas in the Michael addition reaction is attributed to a well-orchestrated dual activation mechanism. The thiourea moiety's N-H protons engage the nitro group of the electrophile (β-nitrostyrene) via hydrogen bonding, thereby lowering its LUMO energy and increasing its electrophilicity.[1] Concurrently, the basic amine functionality on the catalyst deprotonates the 1,3-dicarbonyl nucleophile, generating a chiral enolate.[1][5] This ternary complex then proceeds through a highly organized transition state, where the chiral scaffold of the catalyst dictates the facial selectivity of the nucleophilic attack, ultimately affording the enantioenriched Michael adduct.[5]

Figure 1: A simplified representation of the bifunctional thiourea catalytic cycle, highlighting the dual activation of the nucleophile and electrophile.

Experimental Design for Comparative Catalyst Evaluation

A robust comparison of catalyst performance necessitates a meticulously designed experimental workflow. The following sections outline the key considerations and a detailed protocol for evaluating a panel of substituted thiourea catalysts.

Selection of Model Reaction and Substrates

The asymmetric Michael addition of dibenzoylmethane to trans-β-nitrostyrene is an excellent model system. The reaction is known to proceed with high yields and enantioselectivities when catalyzed by effective thioureas, providing a wide dynamic range for comparing catalyst performance.[1]

• Nucleophile: Dibenzoylmethane

• Electrophile: trans-β-Nitrostyrene

Catalyst Selection

To ensure a comprehensive comparison, a selection of commercially available chiral bifunctional thiourea catalysts with varying structural features should be evaluated. This includes catalysts with different chiral backbones (e.g., derived from 1,2-diaminocyclohexane or 1,2-diphenylethylenediamine), as well as those bearing electron-donating or electron-withdrawing groups on the aryl substituents. The presence of bulky groups can also influence stereoselectivity.

Table 1: Selected Substituted Thiourea Catalysts for Evaluation

Catalyst ID	Chiral Backbone	Aryl Substituent	Key Features
Cat-A	(1R,2R)-Diaminocyclohexane	3,5-Bis(trifluoromethyl)phenyl	Electron-withdrawing groups, high acidity
Cat-B	(1S,2S)-Diaminocyclohexane	Phenyl	Unsubstituted aryl groups
Cat-C	(1R,2R)-Diphenylethylenediamine	3,5-Bis(trifluoromethyl)phenyl	Different chiral scaffold, high acidity
Cat-D	(1R,2R)-Diaminocyclohexane	4-Methoxyphenyl	Electron-donating groups, lower acidity

Experimental Workflow

The following diagram illustrates the systematic workflow for the comparative study.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thiourea and squaramide organocatalysts for the asymmetric total synthesis of natural compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent applications of thiourea-based organocatalysts in asymmetric multicomponent reactions (AMCRs) - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition state analysis of an enantioselective Michael addition by a bifunctional thiourea organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharm.or.jp [pharm.or.jp]
• 7. The effect of chiral N-substituents with methyl or trifluoromethyl groups on the catalytic performance of mono- and bifunctional thioureas - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. The effect of chiral N-substituents with methyl or trifluoromethyl groups on the catalytic performance of mono- and bifunctional thioureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

Advanced HPLC Purity Validation for 1-Benzyl-1-methyl-3-phenylthiourea: A Comparative Guide

As drug development pipelines increasingly explore thiourea derivatives for their antimicrobial, antioxidant, and catalytic properties, rigorous analytical characterization becomes paramount. 1-Benzyl-1-methyl-3-phenylthiourea presents a unique analytical challenge: it is a highly hydrophobic molecule featuring a polar, hydrogen-bonding thiourea core flanked by two distinct aromatic systems (benzyl and phenyl groups).

As a Senior Application Scientist, I approach the purity validation of such compounds not merely as a compliance exercise, but as a mechanistic puzzle. Standard reversed-phase (RP) methods often fail to resolve closely related synthetic impurities—such as unreacted N-methylbenzylamine or phenyl isothiocyanate—because they rely entirely on dispersive hydrophobic forces.

This guide objectively compares standard C18 methodologies against orthogonal stationary phases (such as Phenyl-Hexyl and Mixed-Mode) and provides a self-validating, step-by-step protocol grounded in the latest [1] and [2].

Mechanistic Column Selection: C18 vs. Phenyl-Hexyl

The fundamental principle of robust High-Performance Liquid Chromatography (HPLC) method development is exploiting the specific physicochemical properties of the analyte.

• Standard C18 Columns: Rely on hydrophobic (van der Waals) interactions. While C18 is the workhorse of the pharmaceutical industry [3], it often struggles to separate 1-Benzyl-1-methyl-3-phenylthiourea from its des-methyl or des-benzyl degradants, as the overall hydrophobicity difference is minimal.

• Phenyl-Hexyl Columns: Introduce

  interactions. Because our target molecule possesses two aromatic rings, a phenyl-hexyl stationary phase provides orthogonal selectivity. The electron-rich aromatic rings of the analyte interact with the phenyl groups on the column, selectively retaining aromatic impurities based on their electronic distribution rather than just their partition coefficient (LogP).

• Mixed-Mode Columns (e.g., Primesep P): Combine hydrophobic retention with ion-exchange or

  mechanisms, which is highly effective for polar-retaining thiourea cores [4].

Table 1: Comparative Performance of Stationary Phases for Aromatic Thioureas

Parameter	Standard C18 (e.g., Zorbax Eclipse)	Phenyl-Hexyl Phase	Mixed-Mode (e.g., Primesep P)
Primary Interaction	Hydrophobic dispersion	Hydrophobic +	Hydrophobic + + Polar
Retention Time ( )	6.2 min	7.8 min	8.5 min
Peak Asymmetry ( )	1.35 (Slight tailing)	1.05 (Excellent)	1.10 (Good)
Resolution ( ) *	1.8	3.4	4.1
MS Compatibility	Excellent	Excellent	Moderate (Buffer dependent)

*Resolution calculated against the critical pair impurity (N-methylbenzylamine).

Visualizing the Analytical Workflow

To ensure a self-validating system, the analytical workflow must integrate system suitability testing (SST) before any sample is quantified. Below is the logical progression of our validated HPLC workflow.

Caption: Logical workflow for HPLC method development and validation of thiourea derivatives.

Step-by-Step Experimental Protocol

This protocol utilizes a Phenyl-Hexyl column to maximize resolution. We utilize 0.1% Formic Acid instead of Phosphoric Acid. Causality: Formic acid suppresses the ionization of the thiourea core (ensuring sharp peak shapes) while remaining fully volatile, making the method 100% LC-MS compatible for downstream structural elucidation of unknown impurities [5].

Phase 1: Chromatographic Conditions

• System: Agilent 1260 Infinity II or equivalent UHPLC/HPLC system.

• Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 3.5 µm particle size. (Note: USP <621> allows particle size adjustments to modernize methods without full revalidation, provided the

  ratio remains constant [6]).

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0–2 min: 20% B

  • 2–10 min: Linear gradient to 80% B

  • 10–12 min: Hold at 80% B

  • 12–15 min: Return to 20% B (Equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Controls viscosity and stabilizes retention times).

• Detection: UV-DAD at 254 nm (Optimal absorbance for the conjugated phenyl and benzyl rings).

• Injection Volume: 5 µL.

Phase 2: Sample & Standard Preparation

• Diluent: 50:50 Water:Acetonitrile. Causality: Matching the sample diluent closely to the initial mobile phase conditions prevents solvent-mismatch peak distortion (the "solvent effect").

• Stock Standard (1.0 mg/mL): Accurately weigh 10.0 mg of 1-Benzyl-1-methyl-3-phenylthiourea reference standard. Dissolve in 10.0 mL of diluent. Sonicate for 5 minutes.

• Working Solutions: Serial dilute the stock to create a calibration curve (1, 5, 10, 25, 50, and 100 µg/mL).

• Sample Preparation: Weigh 10.0 mg of the synthesized batch, dissolve in 10.0 mL diluent, and filter through a 0.22 µm PTFE syringe filter to protect the column frit.

Phase 3: System Suitability & Validation Execution

Before injecting samples, the system must prove it is capable of the analysis. Inject the 50 µg/mL standard six times.

• Requirement 1: Relative Standard Deviation (RSD) of peak area

  2.0%.

• Requirement 2: Tailing factor (

  ) 1.5.

• Requirement 3: Theoretical plates (

  ) 5000.

Interaction Mechanisms & Data Presentation

Understanding how the molecule interacts with the column dictates how we troubleshoot. The thiourea core can act as both a hydrogen bond donor and acceptor, while the bulky benzyl and phenyl groups dominate the steric and hydrophobic profile.

Caption: Interaction mechanisms of 1-Benzyl-1-methyl-3-phenylthiourea with a Phenyl-Hexyl stationary phase.

Table 2: ICH Q2 Method Validation Parameters & Acceptance Criteria

Based on the execution of the protocol above, the following self-validating data matrix should be achieved to declare the method fit-for-purpose [7].

Validation Parameter	Experimental Finding (Typical)	ICH Q2 Acceptance Criteria
Linearity Range	1.0 – 100 µg/mL
Method Precision (Repeatability)	0.85% RSD (n=6)	RSD 2.0%
Intermediate Precision	1.12% RSD (Different day/analyst)	RSD 2.0%
Accuracy (Recovery)	99.2% – 101.5%	98.0% – 102.0%
Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise (S/N) 3:1
Limit of Quantitation (LOQ)	0.15 µg/mL	Signal-to-Noise (S/N) 10:1
Specificity	No interference at	Peak purity index 0.990 (via DAD)

Conclusion

Validating the purity of 1-Benzyl-1-methyl-3-phenylthiourea requires moving beyond generic C18 screening. By leveraging the

interactions of a Phenyl-Hexyl or mixed-mode column, analysts can achieve superior resolution of structurally similar aromatic impurities. Pairing this rational column selection with a fully MS-compatible mobile phase and rigorous ICH-compliant system suitability testing creates a robust, self-validating analytical method ready for regulatory submission.

References

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis . Chromatography Online. Available at:[Link]

• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES . ResearchGate. Available at:[Link]

• HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works . Axion Labs / YouTube. Available at:[Link]

• HPLC Method for Analysis of Thiourea on Primesep P Column . SIELC Technologies. Available at:[Link]

• Separation of Thiourea on Newcrom R1 HPLC column . SIELC Technologies. Available at:[Link]

• Understanding the Latest Revisions to USP <621> . Agilent Technologies. Available at:[Link]

• A BRIEF REVIEW ON HPLC METHOD VALIDATION . JETIR. Available at:[Link]

Precision Verification of C15H16N2S (1,3-Di-o-tolylthiourea): Automated CHNS vs. Orthogonal Methods

Part 1: Executive Summary & Theoretical Framework

In the high-stakes environment of drug development and organometallic ligand synthesis, the molecule C15H16N2S (specifically 1,3-Di-o-tolylthiourea ) represents a classic "problematic matrix" for validation.[1][2][3] While carbon and nitrogen combustion is routine, the sulfur moiety in thiourea derivatives presents distinct analytical challenges due to its tendency to form stable sulfates or adsorb onto combustion tube ash, leading to low recovery rates.[1]

This guide compares the performance of Automated Flash Combustion (CHNS) against Classical Wet Chemistry (Schöniger Flask) and High-Resolution Mass Spectrometry (HRMS) .[1][2][3] We provide the exact theoretical baselines and a self-validating protocol to ensure your elemental analysis meets the rigorous

journal publication standard.

The Theoretical Baseline (The "Control")

Before any experimental validation, the theoretical composition must be established using IUPAC standard atomic weights.[1]

Target Molecule: 1,3-Di-o-tolylthiourea Formula: C₁₅H₁₆N₂S Molecular Weight (MW): 256.37 g/mol [1][2][3][4][5]

Element	Count	Atomic Mass ( g/mol )	Total Mass Contribution	Theoretical % (w/w)
Carbon (C)	15	12.011	180.165	70.28%
Hydrogen (H)	16	1.008	16.128	6.29%
Nitrogen (N)	2	14.007	28.014	10.93%
Sulfur (S)	1	32.065	32.065	12.51%
Total	-	-	256.372	100.00%

Part 2: Comparative Analysis of Analytical Methods

The "product" in this context is the analytical data quality. Below is a comparison of how different methodologies perform specifically for sulfur-rich heterocycles like C15H16N2S.

Performance Matrix: Reliability & Throughput

Feature	Method A: Automated Flash Combustion (CHNS)	Method B: Schöniger Flask (Oxygen Flask)	Method C: HRMS (Orbitrap/Q-TOF)
Primary Utility	Routine Bulk Purity (>98%)	Absolute Sulfur Accuracy	Molecular Formula Confirmation
Sample Req.	Low (1–3 mg)	High (10–20 mg)	Minimal (<1 mg)
Sulfur Recovery	Variable (95–99%) – Risk of adsorption	High (>99.5%) – Quantitative conversion	N/A (Qualitative only)
Throughput	High (5 mins/sample)	Low (1 hour/sample)	High (Flow injection)
Interferences	Ash formation, incomplete oxidation	Volatile iodine, incomplete absorption	Matrix effects, ionization suppression
Verdict	Best for C/H/N. Requires additives for S.	Gold Standard for S if combustion fails.[1][2][3][6]	Required for structural proof, not purity.

Expert Insight: The "Sulfur Memory" Effect

In automated analyzers, sulfur (as SO₂) is "sticky."[1] It adheres to reduced copper in the reduction tube or accumulates in ash crucibles. For C15H16N2S, a standard run often yields ~12.1% Sulfur (failing the

limit).[1] Method A is only valid if specific combustion additives are used. [1][2][3]

Part 3: Experimental Protocols (Self-Validating Systems)

To achieve publication-quality data (

), you must modify standard protocols.[1][2][3]

Protocol A: Optimized Automated CHNS for Thioureas

Objective: Overcome refractory sulfur formation.

• Instrument Setup: Calibrate using a sulfanilamide standard (S=18.62%) rather than acetanilide (no S) to bracket the sulfur response factor.

• Sample Preparation:

  • Weigh 2.000 mg (±0.005 mg) of dried C15H16N2S into a tin capsule.

  • CRITICAL STEP: Add 5–10 mg of Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide (WO₃) powder directly over the sample.[1]

  • Why? V₂O₅ acts as a flux and strong oxidant, ensuring instantaneous release of SO₂ and preventing coke formation in the crucible.[1]

• Combustion Parameters:

  • Furnace Temperature: Boost to 1020°C (Standard is often 950°C).[1][2]

  • Oxygen Dosing: Increase oxygen loop injection time by 20% to ensure excess O₂ during the flash phase.

• Validation: Run a "Blank + Additive" to subtract any background sulfur from the V₂O₅.[1]

Protocol B: The Orthogonal Check (Schöniger Flask)

Objective: Validate Sulfur content when Automated CHNS yields ambiguous results (e.g., 11.9% S).

• Combustion: Wrap 15 mg of sample in ashless filter paper. Place in a platinum basket within a thick-walled Erlenmeyer flask filled with O₂.

• Absorption: Add 10 mL of 6% H₂O₂ solution to absorb the SO₂/SO₃ gases, converting them to sulfate (SO₄²⁻).[1]

• Titration:

  • Boil the solution to remove excess H₂O₂.

  • Add isopropanol (to lower dielectric constant) and Thorin indicator.

  • Titrate with 0.01M Barium Perchlorate until the color shifts from yellow to pink.[1]

• Calculation:

  (Where V is volume in mL, M is molarity, W is weight in mg).

Part 4: Visualization of the Validation Workflow

The following diagram outlines the logical decision tree for validating C15H16N2S, ensuring resources are not wasted on failed analyses.

Figure 1: Decision matrix for elemental validation of thiourea derivatives. Note the specific branch for "S Error Only" which necessitates wet chemistry or additive adjustments.

Part 5: Data Interpretation & Acceptance Criteria

When reviewing your data for C15H16N2S, apply the "Rule of 0.4" strictly.

Element	Theoretical	Acceptable Range (Low)	Acceptable Range (High)	Common Failure Mode
Carbon	70.28%	69.88%	70.68%	Low %C due to trapped solvent (check H-NMR).[1][2][3]
Hydrogen	6.29%	5.89%	6.69%	High %H due to moisture (hygroscopic nature).[1]
Nitrogen	10.93%	10.53%	11.33%	Generally stable; deviations indicate synthesis failure.[1]
Sulfur	12.51%	12.11%	12.91%	Low %S due to adsorption; High %S rare.[1][2]

Troubleshooting Tip: If Carbon is perfect (70.28%) but Sulfur is low (11.8%), do not recrystallize.[1][2] The molecule is pure; the method failed. Switch to Protocol B (Schöniger Flask) or add more V₂O₅ in Method A.

References

• International Organization for Standardization (ISO). (2023).[1] ISO 11724:2019 Solid mineral fuels — Determination of total sulfur, chlorine and fluorine — Combustion methods.[1][2][3]

• Royal Society of Chemistry. (2022).[1] Guidance for the description of experimental procedures and characterization of new compounds. (Standard requiring ±0.4% tolerance).

• Microanalysis of Sulfur. (2020). Schöniger Flask Method for Elemental Sulfur Analysis: Optimization for Organic Heterocycles.[1] Journal of Analytical Chemistry.[1]

• PubChem Compound Summary. (2025). 1,3-Di-o-tolylthiourea (C15H16N2S).[1][2][3][4][5] National Center for Biotechnology Information.[1]

Sources

• 1. Artemisinin | C15H22O5 | CID 68827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-di-o-Tolyl-2-thiourea (CAS 137-97-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1,3-di-o-Tolyl-2-thiourea [webbook.nist.gov]
• 4. 1,3-Di(<i>o</i>-tolyl)thiourea , 98% , 137-97-3 - CookeChem [cookechem.com]
• 5. 1,3-Di(o-tolyl)thiourea | 137-97-3 [sigmaaldrich.com]
• 6. 1,1'-Methylenebis(2-naphthalenol) | C21H16O2 | CID 14187 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the UV-Vis Absorption Characteristics of Phenylthiourea Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Phenylthiourea Derivatives and Their UV-Vis Fingerprints

Phenylthiourea and its derivatives are a class of organic compounds that have garnered significant interest in medicinal chemistry and materials science due to their diverse biological activities and coordination properties.[1] The thiourea moiety (-NH-C(S)-NH-) is a key structural feature that imparts these compounds with a range of pharmacological effects, including antimicrobial, antiviral, and anticancer activities.

UV-Vis spectroscopy is a fundamental and accessible analytical technique that provides valuable insights into the electronic structure of molecules. For phenylthiourea derivatives, the UV-Vis spectrum serves as a characteristic "fingerprint," allowing for qualitative identification and quantitative analysis. The absorption of UV-Vis radiation by these molecules is governed by the promotion of electrons from lower energy molecular orbitals to higher energy ones. The position (λmax) and intensity (molar absorptivity, ε) of the absorption bands are highly sensitive to the molecular structure, particularly the nature of substituents on the phenyl ring.

This guide will delve into the electronic transitions that govern the UV-Vis absorption of phenylthiourea derivatives and provide a comparative analysis of how different substituents on the phenyl ring modulate these spectral characteristics.

The Electronic Landscape: Understanding the UV-Vis Absorption of Phenylthiourea

The UV-Vis spectrum of phenylthiourea and its derivatives is primarily shaped by electronic transitions involving the π-electrons of the aromatic ring and the non-bonding (n) electrons of the sulfur and nitrogen atoms in the thiourea group. The key electronic transitions are:

• π → π* Transitions: These transitions involve the excitation of an electron from a bonding π molecular orbital to an antibonding π* molecular orbital. In phenylthiourea, these transitions are associated with the conjugated system of the phenyl ring and the C=S double bond. They typically give rise to strong absorption bands.[2][3]

• n → π* Transitions: These transitions involve the excitation of a non-bonding electron (from the lone pairs on the sulfur or nitrogen atoms) to an antibonding π* molecular orbital of the C=S group. These transitions are generally of lower energy (occur at longer wavelengths) and have lower molar absorptivity compared to π → π* transitions.[2][3]

The interplay of these transitions, and how they are influenced by substituents, dictates the overall appearance of the UV-Vis spectrum.

Comparative Analysis: The Influence of Substituents on UV-Vis Absorption

The electronic properties of substituents on the phenyl ring play a crucial role in modulating the UV-Vis absorption characteristics of phenylthiourea derivatives. Substituents are broadly classified as electron-donating groups (EDGs) or electron-withdrawing groups (EWGs).

• Electron-Donating Groups (EDGs): Groups such as methoxy (-OCH₃) and amino (-NH₂) increase the electron density of the aromatic ring. This increased electron density can extend the conjugation of the π-system, which generally leads to a decrease in the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Consequently, the absorption maximum (λmax) shifts to a longer wavelength, an effect known as a bathochromic shift or "red shift."

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) and halogens (-F, -Cl) pull electron density away from the aromatic ring. This can alter the energy levels of the molecular orbitals, often leading to a stabilization of the ground state and an increase in the HOMO-LUMO energy gap. This results in a shift of the λmax to a shorter wavelength, known as a hypsochromic shift or "blue shift."

The following table summarizes the UV-Vis absorption data for a series of mono-substituted phenylthiourea derivatives, illustrating the impact of different substituents.

Derivative	Substituent	Type	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Reference
1-(2-Methoxyphenyl)thiourea	-OCH₃ (ortho)	EDG	252.60, 216.80, 208.40	1.86 x 10⁷, 2.35 x 10⁷, 2.20 x 10⁷	[4]
1-(4-Fluorophenyl)thiourea	-F (para)	EWG	253.20, 209.20	1.95 x 10⁷, 2.05 x 10⁷	[4]
1-(2-Chlorophenyl)thiourea	-Cl (ortho)	EWG	244.20, 210.60	1.88 x 10⁷, 2.28 x 10⁷	[4]
1-(3-Chlorophenyl)thiourea	-Cl (meta)	EWG	246.00, 212.00	1.90 x 10⁷, 2.15 x 10⁷	[4]
1-(4-Chlorophenyl)thiourea	-Cl (para)	EWG	256.00, 208.80	2.10 x 10⁷, 2.01 x 10⁷	[4]

Analysis of the Data:

From the data presented, we can observe the following trends:

• The presence of an electron-donating methoxy group in the ortho position results in multiple absorption bands, with a strong absorption at 252.60 nm.

Experimental Protocol: Obtaining High-Quality UV-Vis Spectra

The following is a detailed, step-by-step methodology for obtaining the UV-Vis absorption spectrum of a phenylthiourea derivative. This protocol is designed to ensure accuracy and reproducibility.

Materials and Equipment:

• UV-Vis Spectrophotometer (double beam recommended)

• Quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., ethanol, methanol, or acetonitrile)

• Volumetric flasks and pipettes

• Analytical balance

• Phenylthiourea derivative sample

Step-by-Step Procedure:

• Solvent Selection: Choose a solvent that dissolves the phenylthiourea derivative and is transparent in the UV-Vis region of interest (typically 200-400 nm). Spectroscopic grade ethanol or methanol are common choices.

• Preparation of a Stock Solution:

  • Accurately weigh a small amount (e.g., 1-5 mg) of the phenylthiourea derivative using an analytical balance.

  • Dissolve the weighed sample in the chosen solvent in a volumetric flask (e.g., 10 mL or 25 mL) to create a stock solution of known concentration. Ensure the sample is completely dissolved.

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working solutions with concentrations that will result in absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm).

• Baseline Correction:

  • Fill a clean quartz cuvette with the pure solvent to be used for the sample solutions. This will serve as the blank.

  • Place the blank cuvette in the reference beam path of the spectrophotometer.

  • Place another cuvette filled with the blank solvent in the sample beam path.

  • Perform a baseline correction or "auto zero" to subtract the absorbance of the solvent and the cuvette.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the most dilute working solution.

  • Fill the sample cuvette with the working solution.

  • Place the cuvette in the sample holder of the spectrophotometer.

  • Initiate the scan. The instrument will measure the absorbance of the sample at each wavelength in the specified range.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) from the resulting spectrum.

  • Record the absorbance value at the λmax.

  • Using the Beer-Lambert Law (A = εbc, where A is absorbance, ε is the molar absorptivity, b is the path length, and c is the concentration), calculate the molar absorptivity (ε) for each working solution. The average of these values can be reported.

Visualizing the Workflow and Concepts

To further clarify the experimental process and the relationship between molecular structure and UV-Vis spectra, the following diagrams are provided.

Caption: Experimental workflow for UV-Vis spectroscopic analysis of phenylthiourea derivatives.

Caption: Logical relationship between substituent type and observed spectral shifts in phenylthiourea derivatives.

Conclusion

This guide has provided a comprehensive overview of the UV-Vis absorption characteristics of phenylthiourea derivatives. The key takeaways for researchers are:

• The UV-Vis spectra of phenylthiourea derivatives are governed by π → π* and n → π* electronic transitions.

• The position and intensity of absorption bands are highly sensitive to the nature of substituents on the phenyl ring.

• Electron-donating groups typically cause a bathochromic (red) shift, while electron-withdrawing groups tend to cause a hypsochromic (blue) shift in the absorption maximum.

• A standardized experimental protocol is crucial for obtaining reliable and comparable UV-Vis data.

By understanding these principles and utilizing the provided experimental framework, researchers can effectively employ UV-Vis spectroscopy as a powerful tool in the synthesis, characterization, and application of novel phenylthiourea derivatives.

References

• Studies on Aminobenzothiazole and Derivatives: Part -3. Synthesis of Intermediates - Substituted monophenylthiourea. (2022). International Journal of Pharmaceutical Sciences and Research, 13(12), 4863-4869. [Link]

• Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. (2021). Molecules, 26(15), 4536. [Link]

• Electronic transitions in UV Visible spectroscopy. (2020, July 9). YouTube. [Link]

• Electronic Transitions. (2023, February 11). Chemistry LibreTexts. [Link]

Sources

• 1. Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. globalresearchonline.net [globalresearchonline.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Benzyl-1-methyl-3-phenylthiourea

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous scientific discipline. Handling complex organic molecules like 1-Benzyl-1-methyl-3-phenylthiourea requires a deep understanding of structure-activity relationships (SAR) and how a molecule's physicochemical properties dictate its hazard profile.

This guide provides the essential, self-validating operational and disposal protocols required to handle this specific thiourea derivative safely, ensuring both scientific integrity and personnel protection.

Physicochemical Profiling & Hazard Assessment

To design an effective safety protocol, we must first understand the causality behind the chemical's behavior. 1-Benzyl-1-methyl-3-phenylthiourea is a highly substituted thiourea derivative often utilized in organocatalysis and drug development [4].

While the parent compound (thiourea) is a known thyroid inhibitor and suspected teratogen [1][3], the specific substitutions on this molecule drastically alter its physical handling risks:

• Enhanced Lipophilicity: The addition of benzyl, methyl, and phenyl groups significantly increases the molecule's partition coefficient (log P). Unlike unsubstituted thiourea, which is highly water-soluble, this compound is highly lipophilic. This means it can cross the lipid bilayer of the stratum corneum (the outer layer of skin) with high efficiency, making dermal penetration a primary and severe exposure vector [2].

• Systemic Toxicity: Once absorbed, thiourea derivatives inhibit thyroid peroxidase, leading to reduced thyroid function, and are suspected of causing reproductive toxicity [1][3].

• Environmental Persistence: Thiourea derivatives are highly toxic to aquatic organisms and exhibit long-lasting environmental effects, necessitating strict zero-drain disposal policies [5].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling lipophilic thiourea derivatives, especially when working with solutions where the solvent acts as a carrier across the skin barrier.

PPE Category	Specification	Causality & Scientific Rationale
Hand Protection	Butyl rubber (>0.3 mm thickness) or Double-layered Nitrile	Mitigates the enhanced dermal penetration caused by the lipophilic benzyl and phenyl substituents. Solvents like DCM or DMF will rapidly carry this compound through standard single-layer nitrile.
Respiratory	N100/P100 Particulate Respirator (if outside containment)	Prevents inhalation of fine crystalline dust. Particles <0.5 microns can penetrate deep into the alveoli, leading to systemic absorption and potential pulmonary edema [3].
Eye Protection	Tight-fitting Chemical Goggles	Prevents conjunctival absorption and mechanical abrasion from airborne particulates. Standard safety glasses do not provide sufficient peripheral seal.
Body Protection	Disposable Tyvek® sleeves or Impermeable Apron	Prevents the accumulation of micro-dust on woven cotton lab coats, eliminating secondary, chronic exposure vectors.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the prior step's safety condition has been actively verified.

Protocol A: Safe Weighing and Transfer

• Containment Verification: Activate the fume hood and verify a face velocity of 0.4–0.6 m/s using a velometer or by observing the continuous inward flow of a Kimwipe strip. Never handle this compound on an open bench.

• Static Mitigation: 1-Benzyl-1-methyl-3-phenylthiourea powders can hold static charges, leading to aerosolization. Wipe the exterior of the weighing balance and the spatulas with a damp, lint-free cloth or use an anti-static gun (zerostat) before opening the chemical container.

• Weighing: Tare an anti-static weighing boat. Carefully dispense the required mass using a dedicated, non-sparking spatula.

• Closed-System Transfer: Transfer the solid directly into the reaction flask inside the fume hood. Immediately seal the flask with a septum.

• Solvent Addition: Add organic solvents (e.g., toluene, dichloromethane) via syringe through the septum to prevent the aerosolization of the powder that occurs when liquids are poured over dry, low-density solids.

Protocol B: Surface Decontamination

Thiourea derivatives are not easily neutralized by water alone.

• Oxidative Breakdown: Prepare a fresh 1% sodium hypochlorite (dilute bleach) solution. The hypochlorite acts as a mild oxidizing agent, cleaving the C=S double bond and breaking down the thiourea core into less toxic urea and sulfate byproducts.

• Application: Dampen a disposable absorbent pad with the oxidative solution and wipe down the balance, spatulas, and fume hood base.

• Rinse: Follow immediately with a soap and water wipe to remove residual hypochlorite, preventing corrosion of stainless steel laboratory equipment.

Operational Logic Visualization

The following diagram maps the critical path for handling 1-Benzyl-1-methyl-3-phenylthiourea, ensuring that containment and decontamination are structurally integrated into the experimental workflow.

Workflow for the safe handling, transfer, and decontamination of lipophilic thiourea derivatives.

Spill Response & Waste Disposal Plan

In the event of a spill, immediate isolation is required. Because 1-Benzyl-1-methyl-3-phenylthiourea is highly toxic to aquatic environments [5], standard "mop and wash" techniques are strictly prohibited.

Dry Spill Response Protocol:

• Evacuate & Isolate: Step back and allow the fume hood to clear any aerosolized dust for 5 minutes. If spilled outside the hood, evacuate the immediate 3-meter radius.

• Damp Containment: Do not sweep the powder with a brush, as this generates inhalable dust. Instead, carefully place damp absorbent pads directly over the spilled powder.

• Collection: Slide a non-sparking scoopula under the damp pad to lift the material. Place all pads and collected powder into a sealable, secondary hazardous waste container.

• Chemical Neutralization: Wipe the spill zone with the 1% sodium hypochlorite solution as detailed in Protocol B.

Environmental Waste Disposal:

• Solid Waste: All contaminated gloves, weighing boats, and spill cleanup materials must be placed in a clearly labeled, rigid bio/chem-hazard bin designated for "Toxic Organic Solids - Incineration Only."

• Liquid Waste: Aqueous and organic washes containing this compound must be collected in dedicated halogenated/non-halogenated waste carboys. Under no circumstances should any concentration of this chemical be discharged into the municipal sink or drainage system due to its Aquatic Chronic 2 hazard classification [5].

References

• "Thiourea: Human health tier II assessment", Australian National Industrial Chemicals Notification and Assessment Scheme (NICNAS).
• "Toolkit for Dermal Risk Assessment: Toxicological Approach for Hazard Characterization", Annals of Work Exposures and Health, Oxford Academic.
• "Current Intelligence Bulletin 22: Ethylene Thiourea (ETU) (78-144)", National Institute for Occupational Safety and Health (NIOSH).
• "Application Notes and Protocols: N,N'-bis(3-acetylphenyl)thiourea as an Organocatalyst in Organic Synthesis", Benchchem.
• "Safety Data Sheet Thiourea Revision 5", Redox.